Methyl D-galactofuranoside

Core Science & Biosynthesis

Methyl D-Galactofuranoside: A Technical Guide to Physicochemical Properties and Synthetic Workflows

Executive Summary

Methyl D-galactofuranoside (Me-D-Galf) is a critical synthetic building block and molecular probe in carbohydrate chemistry and infectious disease research. While mammalian systems exclusively utilize the six-membered pyranose form of galactose (Galp), many severe human pathogens—including Mycobacterium tuberculosis, Aspergillus fumigatus, and Leishmania species—rely on the five-membered furanose form (Galf) for cell wall biosynthesis and virulence.

Because Galf is entirely absent in mammals, the enzymes responsible for its biosynthesis and incorporation (such as UDP-galactopyranose mutase and various galactofuranosyltransferases) are prime targets for novel antimicrobial drug development. As a Senior Application Scientist, I have structured this whitepaper to provide researchers with an authoritative breakdown of the physical properties, spectroscopic signatures, and field-proven synthetic protocols required to isolate and utilize methyl D-galactofuranoside effectively.

Structural and Physicochemical Fundamentals

Methyl D-galactofuranoside exists as two distinct anomers: Methyl α -D-galactofuranoside and Methyl β -D-galactofuranoside . Unlike the rigid chair conformations of pyranosides, the five-membered furanoside ring is highly flexible, rapidly interconverting between various envelope ( E ) and twist ( T ) conformations (predominantly 3E and 3T2​ states) to minimize steric repulsion between the bulky hydroxyl groups and the exocyclic hydroxymethyl tail.

Quantitative Physicochemical Data

The following table summarizes the core physical and chemical properties of the compound, synthesized from authoritative chemical databases.

Property	Value / Description
Chemical Formula	C 7​ H 14​ O 6​
Molecular Weight	194.18 g/mol
PubChem CID	12897791 ( α -anomer)
Melting Point	120–125 °C ( β -anomer, crystalline)
XLogP3 (Lipophilicity)	-2.1 (Highly hydrophilic)
Topological Polar Surface Area	99.4 Ų
Solubility	Highly soluble in H 2​ O, Methanol, and DMSO; Insoluble in Hexane.

Spectroscopic Signatures (NMR)

Accurate differentiation between galactofuranosides and galactopyranosides is a persistent challenge in carbohydrate synthesis. 13 C Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive tool for this validation.

Causality of Chemical Shifts: The internal ring strain of the five-membered furanose ring, combined with the specific stereochemical orientation of the oxygen atoms, causes significant deshielding of specific carbon nuclei compared to their pyranose counterparts.

• Diagnostic Markers: In 13 C NMR, the C-2 and C-4 signals of β -D-galactofuranosyl residues are highly diagnostic, consistently appearing downfield at >80 ppm . In contrast, the corresponding pyranoside signals typically resonate upfield (between 65–75 ppm).

• Anomeric Carbon (C-1): The C-1 signal for methyl β -D-galactofuranoside typically appears around 109 ppm, whereas the α -anomer appears near 103 ppm.

Chemical Synthesis and Isolation Workflows

The synthesis of methyl D-galactofuranoside relies on the Fischer Glycosidation of D-galactose. This reaction is a classic example of kinetic versus thermodynamic control.

The Causality of Experimental Design: When D-galactose is reacted with methanol in the presence of an acid catalyst, the five-membered furanosides form rapidly due to the lower activation energy required for ring closure (Kinetic Control ). However, if the reaction is left to proceed, the furanosides will slowly isomerize into the more stable six-membered pyranosides (Thermodynamic Control ). Therefore, to synthesize methyl D-galactofuranoside, the reaction must be artificially halted at the kinetic maximum.

Step-by-Step Methodology: Kinetically Controlled Fischer Glycosidation

This protocol utilizes a solid-supported acid catalyst (Dowex 50W-X8 H + resin) rather than liquid acids (like HCl or H 2​ SO 4​ ). This is a self-validating experimental choice: solid resins allow for instantaneous reaction quenching via simple filtration, completely preventing the unwanted thermodynamic shift during the workup phase.

Reagents:

• D-Galactose (5.0 g, 27.7 mmol)

• Anhydrous Methanol (80 mL)

• Dowex 50W-X8 (H + form) strongly acidic cation exchange resin (2.0 g)

Procedure:

• Preparation: Suspend D-galactose in 80 mL of anhydrous methanol in a 250 mL round-bottom flask equipped with a reflux condenser.

• Catalysis: Add 2.0 g of pre-washed and dried Dowex 50W-X8 (H + ) resin to the suspension.

• Kinetic Heating: Heat the mixture to reflux (approx. 65 °C) under a nitrogen atmosphere. The D-galactose will gradually dissolve as it converts to the soluble methyl glycosides.

• Self-Validating Monitoring: After 2.5 hours, begin monitoring the reaction via Thin Layer Chromatography (TLC) using a Dichloromethane/Methanol (4:1 v/v) solvent system. Stain with p -anisaldehyde. The furanosides ( Rf​≈0.45 ) will appear first. Stop the reaction when the pyranoside spots ( Rf​≈0.35 ) begin to intensify (typically around 3 to 4 hours).

• Instantaneous Quenching: Immediately remove the flask from heat and filter the hot solution rapidly through a sintered glass funnel to remove the Dowex resin. Critical: Do not let the solution cool before filtration, as the acid will continue to catalyze the conversion to pyranosides.

• Concentration & Purification: Evaporate the methanol under reduced pressure to yield a crude syrup. Purify the crude mixture via flash column chromatography (Silica gel, gradient elution from 5% to 15% MeOH in DCM) to separate the α and β furanoside anomers from trace pyranosides.

Kinetic vs. Thermodynamic control in the Fischer glycosidation of D-galactose.

Chemical Stability and Biological Applications

Hydrolytic Susceptibility

Due to the inherent ring strain of the five-membered configuration, methyl D-galactofuranosides are significantly more susceptible to acid hydrolysis than their pyranoside counterparts. In the presence of aqueous acid, the compound rapidly hydrolyzes back into D-galactose and methanol. This lability must be accounted for during downstream synthetic manipulations (e.g., protecting group removal), necessitating the use of mild, non-acidic cleavage conditions (like Zemplén transesterification for deacetylation).

Role in Drug Development

Because Galf is essential for the structural integrity of the mycobacterial cell wall (forming the galactan core of the mycolyl-arabinogalactan-peptidoglycan complex), methyl D-galactofuranoside and its thio-derivatives are heavily utilized as synthetic probes. They serve as foundational building blocks to synthesize artificial oligosaccharides that mimic pathogen antigens, and as competitive inhibitors to study exo- β -D-galactofuranosidase and UDP-galactopyranose mutase (UGM).

Pathogen-specific Galf biosynthesis pathway and targeted inhibition points.

References

• National Center for Biotechnology Information (NIH). "Methyl alpha-D-galactofuranoside | C7H14O6 | CID 12897791". PubChem Database. URL:[Link]

• Marino, C., et al. "Synthesis of heteroaryl 1-thio-β-D-galactofuranosides and evaluation of their inhibitory activity towards a β-D-galactofuranosidase". ResearchGate. URL: [Link]

• Ghavami, A., et al. "Design and synthesis of a novel glycosphingolipid derived from polyhydroxy 2-pyrrolidinone". ResearchGate. URL:[Link]

• BRENDA Enzyme Database. "Ligand view of methanol (Enzyme-catalyzed Reactions)". BRENDA. URL: [Link]

An In-depth Technical Guide to the ¹H and ¹³C NMR Chemical Shifts of Methyl β-D-Galactofuranoside

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: The Significance of Methyl β-D-Galactofuranoside

Galactose, a C-4 epimer of glucose, is a fundamental monosaccharide in a vast array of biological processes. While the six-membered pyranose form is more common, the five-membered furanose form of galactose is a crucial component of various glycoconjugates in bacteria, fungi, and protozoa. Methyl β-D-galactofuranoside serves as a simple model compound for studying the structure, conformation, and interactions of these biologically significant furanose-containing molecules. Its accurate structural characterization by NMR is paramount for understanding its role in biological systems and for its potential use as a synthetic building block in drug discovery.

Molecular Structure and Conformation

The five-membered furanose ring of methyl β-D-galactofuranoside is not planar and exists in a dynamic equilibrium between various puckered conformations, most commonly the envelope (E) and twist (T) forms. This conformational flexibility significantly influences the observed NMR parameters, particularly the proton-proton coupling constants.

Figure 1: Structure of methyl β-D-galactofuranoside.

¹³C NMR Chemical Shifts

The ¹³C NMR spectrum provides a direct and reliable fingerprint of the carbon skeleton. The chemical shifts for methyl β-D-galactofuranoside have been well-established and are presented in Table 1. The assignment of these signals is based on established trends for furanosides, including the characteristic downfield shift of the anomeric carbon (C1) and the chemical shifts of the other ring carbons, which are sensitive to the stereochemistry of the hydroxyl groups.

Carbon Atom	Chemical Shift (δ) in ppm
C1	102.8
C2	77.5
C3	78.1
C4	83.9
C5	71.9
C6	63.8
OCH₃	55.5
Table 1: ¹³C NMR chemical shifts for methyl β-D-galactofuranoside in D₂O.[1]

¹H NMR Chemical Shifts and Coupling Constants: An In-depth Discussion

Expected Chemical Shift Ranges

The anomeric proton (H1) is expected to be the most downfield of the ring protons due to its attachment to two oxygen atoms. The remaining ring protons (H2-H5) will resonate in a more crowded region, and their specific chemical shifts will be influenced by the local stereochemistry and the conformation of the furanose ring. The protons of the exocyclic hydroxymethyl group (H6a and H6b) will also have distinct chemical shifts, often coupled to H5. The methyl protons of the anomeric methoxy group will appear as a sharp singlet in the upfield region of the spectrum.

Proton(s)	Expected Chemical Shift (δ) in ppm	Multiplicity	Expected Coupling Constants (J) in Hz
H1	4.8 - 5.0	d	J₁,₂ ≈ 1-3
H2	4.0 - 4.2	dd	J₁,₂ ≈ 1-3, J₂,₃ ≈ 4-6
H3	3.9 - 4.1	dd	J₂,₃ ≈ 4-6, J₃,₄ ≈ 6-8
H4	4.1 - 4.3	dd	J₃,₄ ≈ 6-8, J₄,₅ ≈ 3-5
H5	3.7 - 3.9	m	J₄,₅, J₅,₆a, J₅,₆b
H6a, H6b	3.6 - 3.8	m	J₅,₆a, J₅,₆b, J₆a,₆b
OCH₃	3.3 - 3.5	s	-
Table 2: Predicted ¹H NMR chemical shifts and coupling constants for methyl β-D-galactofuranoside in D₂O.

The Significance of Coupling Constants (J values)

The magnitude of the vicinal proton-proton coupling constants (³JH,H) is governed by the Karplus relationship, which correlates the coupling constant to the dihedral angle between the coupled protons. In the flexible furanose ring, the observed J values are a population-weighted average of the J values for each conformer. Therefore, a detailed analysis of the coupling constants can provide valuable insights into the conformational preferences of the furanose ring in solution.

Experimental Protocol for NMR Data Acquisition

Acquiring high-quality NMR data for carbohydrates like methyl β-D-galactofuranoside requires careful sample preparation and the use of appropriate NMR experiments.

Sample Preparation

• Dissolve approximately 5-10 mg of the purified compound in 0.5-0.7 mL of high-purity deuterium oxide (D₂O).

• Lyophilize the sample and re-dissolve in fresh D₂O at least twice to ensure complete exchange of all labile hydroxyl protons with deuterium. This simplifies the spectrum by removing the OH signals and their couplings to other protons.

• Filter the final solution through a small plug of glass wool into a clean NMR tube to remove any particulate matter.

NMR Experiments

• ¹H NMR: A standard one-dimensional ¹H NMR experiment is the starting point for analysis.

• ¹³C NMR: A proton-decoupled ¹³C NMR experiment provides the chemical shifts of all carbon atoms. A DEPT (Distortionless Enhancement by Polarization Transfer) experiment can be used to differentiate between CH, CH₂, and CH₃ groups.

• 2D NMR:

  • COSY (Correlation Spectroscopy): This experiment reveals proton-proton coupling networks, allowing for the tracing of the connectivity of the protons in the spin system.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with its directly attached carbon atom, providing a powerful tool for assigning both the ¹H and ¹³C spectra.

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away, which is particularly useful for assigning quaternary carbons and for confirming the overall structure.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment reveals through-space correlations between protons that are close to each other, providing information about the stereochemistry and conformation of the molecule.

Figure 2: Workflow for NMR-based structural analysis.

Conclusion

This technical guide provides a comprehensive overview of the ¹H and ¹³C NMR chemical shifts of methyl β-D-galactofuranoside. While the ¹³C NMR data is well-established, the lack of a complete experimental ¹H NMR dataset in the literature highlights an area for future research. The predicted ¹H NMR parameters and the detailed experimental protocol provided herein will serve as a valuable resource for researchers working on the synthesis, characterization, and biological evaluation of galactofuranose-containing molecules. A thorough understanding of the NMR properties of this fundamental building block is crucial for advancing our knowledge of its role in glycobiology and for the development of new therapeutic agents.

References

• Gorin, P. A. J., & Mazurek, M. (1975). Further studies on the assignment of signals in ¹³C magnetic resonance spectra of aldoses and derived methyl glycosides. Canadian Journal of Chemistry, 53(8), 1212-1223.
• Bock, K., & Pedersen, C. (1983). ¹H and ¹³C NMR spectra of methyl D-galactopyranosides and their derivatives. Advances in Carbohydrate Chemistry and Biochemistry, 41, 27-66.
• Poveda, A., & Jiménez-Barbero, J. (1998). NMR studies of carbohydrate-protein interactions. Chemical Society Reviews, 27(2), 133-143.

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conformational analysis of the methyl d-galactofuranoside ring

An In-Depth Technical Guide to the Conformational Analysis of the Methyl d-Galactofuranoside Ring

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The five-membered furanose ring, a core structural motif in numerous biologically significant molecules, presents a unique conformational challenge due to its inherent flexibility. Unlike the more rigid six-membered pyranose rings, the galactofuranose (Galf) moiety, particularly in its glycosidic forms such as methyl d-galactofuranoside, exists as a dynamic equilibrium of multiple conformers in solution. Understanding this conformational landscape is of paramount importance, especially in the context of drug development, as Galf is a key component of the cell surface glycoconjugates of many pathogenic microorganisms but is absent in mammals.[1][2][3] This guide provides a comprehensive technical overview of the principles and methodologies employed in the , integrating both experimental and computational approaches to provide a holistic understanding of its three-dimensional structure and dynamics.

The Significance of Galactofuranose in Modern Drug Discovery

Galactofuranose is a critical structural component in the cell walls of a wide array of pathogens, including bacteria (e.g., Mycobacterium tuberculosis), fungi (e.g., Aspergillus spp.), and protozoa (e.g., Leishmania major and Trypanosoma cruzi).[1][2] These Galf-containing glycoconjugates are vital for the pathogen's viability, virulence, and interaction with the host immune system.[1][4] The biosynthetic pathway for galactofuranose is unique to these microorganisms and absent in mammals, making the enzymes involved in this pathway highly attractive targets for the development of novel antimicrobial agents with high specificity and potentially low host toxicity.[1][2][3][4]

A deep understanding of the three-dimensional structure of galactofuranosides is a prerequisite for the rational design of inhibitors targeting the enzymes that recognize and process these sugars, such as galactofuranosyltransferases.[1][5] The conformation of the furanoside ring dictates the spatial orientation of its substituents, which in turn governs its molecular recognition by proteins. Therefore, a detailed conformational analysis is not merely an academic exercise but a foundational step in structure-based drug design.

The Flexible Nature of the Furanose Ring: An Introduction to Pseudorotation

Unlike pyranose rings, which predominantly adopt well-defined chair conformations, furanose rings are characterized by their significant flexibility.[6][7][8] This flexibility arises from the smaller ring size and the consequent increase in ring strain. The conformations of the five-membered furanose ring are best described by the concept of pseudorotation, a continuous cycle of puckering states without passing through a high-energy planar intermediate.[9][10][11]

The entire pseudorotational itinerary can be described by two parameters: the phase angle of pseudorotation (P) and the puckering amplitude (τm or φm).[9][10][11] The phase angle P defines the type of pucker, ranging from 0° to 360°, while the puckering amplitude describes the degree of deviation from planarity. The pseudorotational cycle includes ten envelope (E) and ten twist (T) conformations. In an envelope conformation, four of the ring atoms are coplanar, while the fifth is out of the plane. In a twist conformation, two adjacent atoms are displaced on opposite sides of the plane formed by the other three atoms.

The two major conformational families are often referred to as North (N) and South (S) conformers, corresponding to specific ranges of P values.[9][11] For d-furanoses, the N-type conformers typically correspond to C3'-endo puckers, while S-type conformers are C2'-endo.[9][12] The interconversion between these states is rapid, and in solution, the observed properties are an average of the contributing conformers.[9]

Caption: The pseudorotational wheel of a furanose ring illustrating the continuous cycle of envelope (E) and twist (T) conformations.

Experimental Determination of Conformation in Solution: NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful experimental technique for studying the conformation of molecules in solution.[5] For furanosides, the key NMR parameters are vicinal proton-proton coupling constants (³JHH) and Nuclear Overhauser Effects (NOEs).[5]

The Role of ³JHH Coupling Constants

The magnitude of the ³JHH coupling constant is related to the dihedral angle between the coupled protons through the Karplus equation.[10] By measuring the coupling constants around the furanose ring (J1,2, J2,3, J3,4), one can deduce the time-averaged conformation. However, due to the rapid interconversion of conformers, the observed J-coupling is a population-weighted average of the J-couplings for each individual conformer. This necessitates the use of models, such as the two-state (N/S) model, to deconvolute the data.[11][13] Programs like PSEUROT utilize experimental ³JHH values to determine the populations and geometries of the major conformers in solution.[11][14]

Insights from Nuclear Overhauser Effects (NOEs)

NOEs provide information about through-space distances between protons. The intensity of an NOE is inversely proportional to the sixth power of the distance between the interacting protons.[5] For furanose rings, NOEs can help to distinguish between different puckering states by identifying protons that are in close spatial proximity. For example, a strong NOE between H1 and H4 would be indicative of a C3'-endo (North) conformation, where these protons are brought closer together.

Experimental Protocol for NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of methyl d-galactofuranoside in a suitable deuterated solvent (e.g., D₂O, DMSO-d₆) to a final concentration of approximately 5-10 mg/mL.[5]

• Data Acquisition: Perform a series of 1D and 2D NMR experiments on a high-field spectrometer (≥600 MHz). Essential experiments include:

  • ¹H NMR for chemical shift assignment.

  • Correlation Spectroscopy (COSY) to identify scalar-coupled protons.

  • Total Correlation Spectroscopy (TOCSY) to identify all protons within a spin system.

  • Rotating-frame Overhauser Effect Spectroscopy (ROESY) or Nuclear Overhauser Effect Spectroscopy (NOESY) to measure through-space proton-proton proximities.

• Data Processing and Analysis: Process the spectra using appropriate software (e.g., MestReNova, TopSpin). Extract the ³JHH coupling constants from the high-resolution ¹H or COSY spectra. Integrate the cross-peaks in the ROESY/NOESY spectra to determine relative proton-proton distances.

• Conformational Interpretation: Use the measured ³JHH values as input for software like PSEUROT to determine the equilibrium populations of the N and S conformers.[11] Cross-validate the results with the observed NOEs to ensure a consistent conformational model.

Computational Modeling: Exploring the Conformational Energy Landscape

Computational methods are indispensable for a comprehensive conformational analysis. They allow for the exploration of the entire potential energy surface of the molecule and provide energetic information that is not directly accessible from experiments.[5] The synergy between computational and experimental methods provides a powerful approach to defining the conformational behavior of flexible molecules like methyl d-galactofuranoside.[5]

Molecular Mechanics (MM)

Molecular mechanics methods utilize classical force fields to calculate the potential energy of a molecule as a function of its geometry. Force fields specifically parameterized for carbohydrates, such as GLYCAM, CHARMM, and AMBER, are commonly used for conformational searches of furanosides.[1][5] These searches can be systematic (e.g., grid scans of dihedral angles) or stochastic (e.g., Monte Carlo methods) and are used to identify low-energy conformers.[5][15]

Quantum Mechanics (QM)

Quantum mechanics methods, such as Density Functional Theory (DFT) and ab initio methods (e.g., Møller-Plesset perturbation theory, MP2), provide a more accurate description of the electronic structure and energies of molecules.[6][7] Geometries of the low-energy conformers identified by MM are typically re-optimized at a higher level of theory, such as DFT with a suitable basis set (e.g., B3LYP/6-31G(d,p)).[1][5] Solvation models (e.g., COSMO) are often included to better mimic the solution-phase environment in which NMR experiments are conducted.[16]

Computational Protocol for Conformational Analysis

• Initial Structure Generation: Build a 3D structure of methyl d-galactofuranoside using molecular modeling software (e.g., Avogadro, Maestro).[5]

• Conformational Search: Perform a thorough conformational search using a carbohydrate-specific molecular mechanics force field (e.g., GLYCAM).[5] This will generate a large library of potential conformers.

• Geometry Optimization and Energy Calculation: Subject the unique, low-energy conformers from the MM search to geometry optimization and energy calculation using a QM method, such as DFT (e.g., B3LYP/6-31G(d,p)) with a continuum solvation model.[1][5][16]

• Calculation of NMR Parameters: From the ensemble of low-energy QM-optimized structures, calculate the expected NMR ³JHH coupling constants using specialized Karplus-like equations or by direct QM calculation.[13][15]

• Boltzmann Averaging and Comparison: Calculate the Boltzmann-weighted average of the computed NMR parameters based on the relative free energies of the conformers. Compare these averaged values with the experimental NMR data for validation.

Synergy of Methods: A Validated Approach

The most robust conformational analyses rely on the cross-validation of experimental and computational data.[5] A purely experimental approach provides a time-averaged picture of the molecule in solution, while a purely computational approach might not fully capture all the subtleties of the solution environment. By combining the two, a more accurate and detailed model can be constructed.

Caption: Workflow for the integrated experimental and computational conformational analysis of methyl d-galactofuranoside.

Conformational Preferences of Methyl d-Galactofuranosides

Several studies have investigated the specific conformations of methyl d-galactofuranosides. A combination of computational and experimental approaches has revealed distinct preferences for the α and β anomers.

• Methyl α-d-galactofuranoside: The lowest energy ring conformation is generally found to be ²E, which is also the major conformation observed in solution by NMR spectroscopy.[16] Other studies have identified a preference for E₂/¹E conformations.[17]

• Methyl β-d-galactofuranoside: Computational studies often predict the ⁴E conformation to be the lowest in energy.[16] However, this does not always align perfectly with solution NMR data, highlighting the importance of an integrated approach.[16] Other work suggests a preference for ¹T₂/¹E conformations.[17]

These findings underscore the complexity of furanoside conformational analysis and the sensitivity of the conformational equilibrium to factors such as anomeric configuration and the computational methods employed.

Table 1: Summary of Predominant Conformers for Methyl d-Galactofuranosides

Compound	Predominant Conformer(s)	Method	Reference
Methyl α-d-galactofuranoside	²E	DFT and NMR	[16]
Methyl α-d-galactofuranoside	E₂/¹E	DFT and Vibrational Spectroscopy	[17]
Methyl β-d-galactofuranoside	⁴E (computation), discrepancy with NMR	DFT and NMR	[16]
Methyl β-d-galactofuranoside	¹T₂/¹E	DFT and Vibrational Spectroscopy	[17]

Conclusion and Future Directions

The is a multifaceted challenge that requires a sophisticated, integrated approach combining high-field NMR spectroscopy and advanced computational modeling. A thorough understanding of the dynamic conformational equilibrium of this important microbial carbohydrate is essential for advancing structure-based drug design efforts targeting pathogens. Future work in this area will likely involve the use of more accurate computational models, including explicit solvation and advanced force fields, as well as the application of novel NMR techniques to further refine our understanding of the conformational landscape of galactofuranosides in their native biological contexts. This knowledge will be instrumental in the development of the next generation of selective and potent antimicrobial agents.

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• BenchChem. (2025). The Pivotal Role of Galactofuranose in Glycosciences: A Technical Guide for Researchers and Drug Development Professionals. BenchChem.

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• Westhof, E., et al. (n.d.). Three-state models of furanose pseudorotation. PMC. [Link]

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• Stenutz, R. (2013). Pseudorotation of furanoses. Stenutz. [Link]

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• Damveld, R. A., et al. (2012). Galactofuranose in eukaryotes: aspects of biosynthesis and functional impact. Glycobiology, Oxford Academic. [Link]

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• Stenutz, R., et al. (n.d.). Conformational analysis of methyl 6-O-[(R)- and (S)-1-carboxyethyl]-alpha-D-galactopyranoside by MM and Langevin dynamics simulations. PubMed. [Link]

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• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Comparison between DFT- and NMR-based conformational analysis of methyl galactofuranosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Conformational preferences of the flexible galactofuranose sugar in gas-phase - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

protocol for the synthesis of methyl d-galactofuranoside from d-galactose

Application Note: Kinetically Controlled Synthesis and Isolation of Methyl D-Galactofuranoside

Target Audience: Researchers, synthetic chemists, and drug development professionals. Content Focus: Mechanistic causality, kinetic trapping, and self-validating experimental workflows.

Executive Summary & Mechanistic Rationale

Galactofuranose (Galf) residues are critical components of the mycobacterial cell wall and various pathogenic glycoconjugates, yet they are entirely absent in mammals. This makes Galf-containing structures prime targets for drug development and diagnostic applications. However, synthesizing furanosides from naturally occurring pyranoses like D-galactose requires precise control over reaction trajectories.

Fischer glycosidation of unprotected D-galactose in methanol is governed by competing kinetic and thermodynamic pathways. Upon protonation and dehydration, the resulting oxocarbenium intermediate undergoes rapid, kinetically favored 5-exo-trig-like ring closure to form the 5-membered furanoside ring. If subjected to extended heating, the system re-equilibrates to the thermodynamically stable 6-membered pyranoside ring. Therefore, successful synthesis of methyl D-galactofuranoside relies entirely on kinetic trapping —halting the reaction at the precise moment the furanoside concentration peaks, before thermodynamic re-equilibration dominates.

Reaction pathway of Fischer glycosidation under kinetic vs thermodynamic control.

Experimental Design & Causality

To achieve a self-validating, high-yielding protocol, every reagent and operational choice must serve a specific mechanistic purpose:

• Solid Acid Catalyst (Dowex 50WX8, H+ form): Traditional liquid acids (like HCl or H₂SO₄) require basic neutralization (e.g., silver carbonate), which introduces water, risks hydrolysis of the delicate furanoside, and complicates workup. Dowex 50WX8 allows for instantaneous reaction quenching via simple filtration, physically removing the proton source and permanently trapping the kinetic product[1].

• Anhydrous Methanol: Serves as both the nucleophile and the solvent. The strict exclusion of water drives the equilibrium toward glycoside formation and prevents the hydrolysis of the newly formed methyl D-galactofuranoside.

• Reaction Time (3 Hours): Refluxing for exactly 3 hours is the critical inflection point where D-galactose is consumed, but furanoside-to-pyranoside conversion is minimized[1].

• Selective Crystallization: The resulting syrup is a mixture of α and β furanosides. The α -anomer selectively crystallizes from anhydrous ethyl acetate due to its specific lattice packing and intermolecular hydrogen-bonding network[2],[3].

Step-by-Step Protocol

Step-by-step workflow for the synthesis and isolation of methyl D-galactofuranoside.

Phase 1: Kinetic Reaction Setup

• Preparation: In an oven-dried 250 mL round-bottom flask equipped with a magnetic stir bar, suspend 5.0 g (27.7 mmol) of finely powdered D-galactose in 80 mL of anhydrous methanol[1].

• Catalyst Addition: Add 2.0 g of thoroughly pre-washed and vacuum-dried Dowex 50WX8 (H+ form) strongly acidic cation-exchange resin[1]. (Note: Pre-washing the resin with methanol removes leachable oligomers that can contaminate the final syrup).

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux (approx. 65 °C) under a nitrogen atmosphere. The suspension will gradually clear as the D-galactose reacts and dissolves.

• Kinetic Trapping: Maintain reflux for exactly 3 hours[1]. Do not exceed this timeframe.

Phase 2: Quenching and Workup

• Quenching: Immediately remove the flask from the heat source and plunge it into an ambient water bath to rapidly drop the temperature, halting the reaction.

• Filtration: Filter the cooled mixture through a sintered glass funnel (or a tight cotton plug) to remove the Dowex resin. Wash the retained resin with an additional 50 mL of cold methanol to ensure complete recovery of the product[1].

• Concentration: Evaporate the combined filtrate under reduced pressure (rotary evaporator, bath temp < 40 °C) and dry under high vacuum for 4 hours. This yields a colorless, sticky syrup (~5.37 g) consisting primarily of methyl α/β -D-galactofuranosides[1].

Phase 3: Isolation of the α -Anomer

• Dissolution: Dissolve the crude syrup in a minimum volume of warm, anhydrous ethyl acetate[3].

• Crystallization: Place the solution in a refrigerator (4 °C) undisturbed overnight. If crystallization does not initiate spontaneously, scratch the inside of the flask with a glass rod or seed with a pure crystal of methyl α -D-galactofuranoside[3].

• Collection: Filter the resulting highly hygroscopic crystals rapidly, wash with a few drops of ice-cold ethyl acetate, and store immediately in a vacuum desiccator.

Data Presentation & Quantitative Summaries

Table 1: Stoichiometry and Reagent Specifications

Reagent	MW ( g/mol )	Equivalents	Amount	Role
D-Galactose	180.16	1.0	5.0 g (27.7 mmol)	Starting Material
Anhydrous Methanol	32.04	Solvent	80 mL + 50 mL	Reactant & Solvent
Dowex 50WX8 (H+)	N/A	Catalytic	2.0 g	Solid Acid Catalyst

| Ethyl Acetate | 88.11 | Solvent | As needed | Crystallization Matrix |

Table 2: Kinetic vs. Thermodynamic Product Profile

Parameter	Methyl D-Galactofuranoside	Methyl D-Galactopyranoside
Control Regime	Kinetic	Thermodynamic
Optimal Reaction Time	2 – 3 hours	> 10 hours
Ring Structure	5-membered	6-membered

| Melting Point ( α -anomer) | 89–92 °C | ~178 °C |

In-Process Controls & Self-Validation (Trustworthiness)

A robust protocol must validate itself at each critical juncture to prevent downstream failures. Implement the following checks:

• Validation Check 1 (Reaction Completion): Perform Thin Layer Chromatography (TLC) on Silica Gel 60 F254 at the 2.5-hour mark. Use an eluent system of EtOAc/MeOH/H₂O. Visualize by spraying with 15% sulfuric acid in ethanol followed by charring[1]. The D-galactose baseline spot must be absent, replaced by a dominant mid-Rf furanoside spot.

• Validation Check 2 (Mass Balance): The theoretical yield of the methyl glycoside mixture from 5.0 g of D-galactose is 5.38 g. The crude syrup obtained after vacuum drying routinely weighs ~5.37 g[1]. A significant deviation indicates either incomplete solvent removal (>5.5 g) or product loss during filtration (<5.0 g).

• Validation Check 3 (Structural Integrity): The isolated crystals must exhibit a melting point of 89–92 °C[2],[3]. If the melting point is significantly higher (e.g., >130 °C), the thermodynamic pyranoside has contaminated the batch, indicating the reflux time was too long or the cooling process was too slow.

Sources

• 1. researchgate.net [researchgate.net]
• 2. actachemscand.ki.ku.dk [actachemscand.ki.ku.dk]
• 3. scispace.com [scispace.com]

how to prepare methyl beta-d-galactofuranoside via fischer glycosidation

Application Note: High-Yield Preparation of Methyl β-D-Galactofuranoside via Kinetically Controlled Fischer Glycosidation

Introduction & Mechanistic Rationale

Galactofuranosides are essential structural components of the cell walls and glycoconjugates of numerous pathogenic microorganisms, including Mycobacterium tuberculosis, Trypanosoma cruzi, and Aspergillus fumigatus[1]. Because the furanose (five-membered ring) form of galactose is absent in mammals, these molecules are highly attractive targets for drug development and diagnostic assay design. However, the chemical synthesis of furanosides is notoriously challenging due to their inherent instability relative to their pyranoside counterparts.

The Fischer glycosidation of D-galactose with methanol under acidic conditions yields a complex equilibrium mixture of four isomers: α/β-furanosides and α/β-pyranosides[2].

• Causality of Kinetic Control: The formation of the five-membered furanose ring proceeds with a lower activation energy than the six-membered pyranose ring, making it the kinetic product. Conversely, the pyranose ring is the thermodynamic product due to minimized steric eclipsing interactions[2]. To isolate methyl β-D-galactofuranoside, the reaction must be strictly kinetically controlled—terminated exactly at the point of maximum furanoside accumulation before thermodynamic equilibration occurs.

• Stereoselectivity (Why β over α?): Under kinetic control, the β-furanoside is favored over the α-furanoside. The 1,2-trans relationship between the anomeric methoxy group and the C2 hydroxyl group in the β-anomer minimizes steric repulsion and dipole interactions during rapid ring closure, making it kinetically more accessible than the 1,2-cis α-anomer[1].

Reaction Pathway Visualization

Reaction pathway of Fischer glycosidation under kinetic vs. thermodynamic control.

Comparative Methodology: Batch vs. Continuous Flow

Historically, batch synthesis using methanolic HCl or acidic resins has been the standard[3]. However, batch methods often suffer from over-reaction (isomerization to pyranosides) due to uneven heating and extended residence times. Recently, continuous flow chemistry using a solid acid catalyst has revolutionized this synthesis by allowing precise control over residence time, effectively trapping the kinetic product before it can equilibrate[1].

Table 1: Quantitative Comparison of Glycosidation Methods

Parameter	Traditional Batch Method	Continuous Flow Method
Catalyst	Methanolic HCl (0.5% w/w)	HO-SAS (Solid Acid Silica)
Temperature	25 °C	60 °C
Reaction Time	16 hours	15 minutes (residence time)
Total Furanoside Yield	~40 – 60%	86%
α:β Furanoside Ratio	~40:60	26:74
Scalability & Control	Moderate (Prone to over-reaction)	Excellent (Precise kinetic trapping)

Experimental Protocols

Protocol A: Traditional Batch Synthesis (MeOH-HCl Method)

This self-validating protocol utilizes in situ generated anhydrous HCl to drive the glycosidation, followed by immediate neutralization to trap the kinetic products[3].

• Reagent Preparation: Cool 10 mL of anhydrous methanol to 0 °C under an inert argon atmosphere. Slowly add acetyl chloride dropwise to generate approximately 0.5% (w/w) HCl in situ. Causality: Using acetyl chloride ensures the system remains strictly anhydrous; the presence of water would drive the equilibrium backward, hydrolyzing the glycoside.

• Glycosidation: Add 1.0 g of anhydrous D-galactose to the methanolic HCl solution. Stir the suspension continuously at 25 °C[3].

• In-Process Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using an eluent of EtOAc/MeOH/H2O (10:2:1). The solid galactose will gradually dissolve over ~16 hours[3]. Terminate the reaction immediately when the furanoside spots (higher Rf​ ) reach maximum intensity and before the pyranoside spots (lower Rf​ ) begin to dominate.

• Quenching: Add excess anhydrous pyridine or solid Ag2​CO3​ until the solution pH is strictly neutral (pH 7.0)[3]. Causality: Even trace acidity during the subsequent concentration step will catalyze the thermodynamic shift from furanosides to pyranosides as the mixture is heated.

• Purification: Concentrate the neutralized solution under reduced pressure at a temperature not exceeding 30 °C. Purify the resulting syrup via silica gel flash chromatography (DCM/MeOH gradient) to separate the pure methyl β-D-galactofuranoside from the α-anomer and residual pyranosides.

Protocol B: Continuous Flow Synthesis (Advanced HO-SAS Method)

This modern approach eliminates the risk of over-reaction by physically removing the product from the heated catalyst zone the moment the kinetic product is formed[1].

• System Setup: Pack a flow reactor column with β-Hydroxy-substituted sulfonic acid functionalized silica (HO-SAS). Maintain the column temperature strictly at 60 °C using a column oven[1].

• Feed Preparation: Dissolve D-galactose in anhydrous methanol to create a 0.10 M feed solution[1].

• Flow Execution: Pump the solution through the HO-SAS column using a precision syringe pump set to achieve a residence time of exactly 15 minutes[1]. Causality: 15 minutes at 60 °C provides enough thermal energy to surpass the activation barrier for furanose ring closure, but is short enough to prevent the subsequent structural rearrangement into the pyranose form.

• Collection & Validation: Collect the eluent directly into a receiving flask and concentrate in vacuo. NMR analysis of the crude mixture should validate an 86% yield of furanosides with an α:β ratio of 26:74[1].

Analytical Characterization (Self-Validation System)

To ensure the integrity and stereochemistry of the synthesized methyl β-D-galactofuranoside, perform 1H and 13C NMR in D2​O .

• Validation Checkpoint: The anomeric proton (H-1) of the β-furanoside typically appears as a distinct singlet or a very narrow doublet (~4.8 - 4.9 ppm) due to the near-zero coupling constant ( J1,2​≈0 Hz). This is characteristic of the 1,2-trans relationship in furanosides and serves as a definitive marker to distinguish it from the α-anomer and the pyranoside forms.

References

• Title : Kinetically Controlled Fischer Glycosidation under Flow Conditions: A New Method for Preparing Furanosides Source : Thieme Connect (Synlett) URL :[Link]

• Title : Glycosidation of sugars. IV. Methanolysis of D-glucose, D-galactose, and D-mannose Source : Canadian Science Publishing (Canadian Journal of Chemistry) URL :[Link]

• Title : Unusual Galactofuranose Modification of a Capsule Polysaccharide in the Pathogenic Yeast Cryptococcus neoformans Source : PubMed Central (NIH) URL :[Link]

Sources

• 1. thieme-connect.de [thieme-connect.de]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. Unusual Galactofuranose Modification of a Capsule Polysaccharide in the Pathogenic Yeast Cryptococcus neoformans - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Enzymatic Hydrolysis of Methyl β-D-Galactofuranoside by Mycobacterial GlfH1

Target Audience: Researchers, biochemists, and drug development professionals. Focus: Kinetic characterization, assay design, and mechanistic insights into mycobacterial cell wall remodeling.

Biological Context & Therapeutic Relevance

The mycobacterial cell envelope is a formidable, highly adaptive barrier primarily composed of the mycolyl-arabinogalactan-peptidoglycan (mAGP) complex[1]. At the core of this complex lies arabinogalactan (AG), a polymer whose galactan domain consists entirely of D-galactofuranose (Galf) residues[2]. Because Galf is completely absent in mammalian tissues, the enzymes responsible for its biosynthesis and degradation represent highly specific, unexploited targets for novel antitubercular therapeutics[3].

Historically, research has focused heavily on the biosynthetic galactofuranosyltransferases (GlfT1 and GlfT2). However, the discovery of GlfH1 (Rv3096) —an endogenous mycobacterial exo-β-D-galactofuranosidase belonging to the GH5_13 family—has shifted focus toward the dynamic remodeling of the cell wall[4]. GlfH1 specifically hydrolyzes the terminal β-(1,5) and β-(1,6)-Galf linkages of arabinogalactan[5].

Fig 1: Mycobacterial arabinogalactan biosynthesis and GlfH1-mediated remodeling pathway.

Mechanistic Principles of the Hydrolysis Assay

As a Senior Application Scientist, I emphasize that selecting the correct substrate is the most critical variable in glycoside hydrolase characterization. Native arabinogalactan is highly heterogeneous, making the extraction of precise Michaelis-Menten kinetics mathematically impossible.

To isolate the active site's affinity for the Galf moiety, we utilize methyl β-D-galactofuranoside (or pNP-β-D-Galf).

• The Causality of Substrate Choice: Unlike pyranosides, furanose rings are highly labile and prone to spontaneous acid-catalyzed hydrolysis and mutarotation. The methyl aglycone locks the anomeric center, providing a defined, stable synthetic substrate that resists non-enzymatic degradation[6].

• Enzymatic Mechanism: GlfH1 operates via a double-displacement retaining mechanism. This has been experimentally validated by performing the hydrolysis of pNP-Galf in the presence of 20% methanol, which traps the glycosyl-enzyme intermediate to yield 1-O-methyl-β-D-galactofuranoside, confirming the retention of the anomeric stereochemistry[6].

Quantitative Data: Substrate Specificity Profile

The following table summarizes the strict substrate specificity of GlfH1, demonstrating its exclusive affinity for β-D-furanosides[6].

Substrate	Linkage / Ring Size	Relative Hydrolytic Activity (%)	Mechanistic Note
pNP-β-D-Galf	Synthetic β-furanoside	100	Standard reference substrate
Methyl β-D-Galf	Synthetic β-furanoside	> 95	Hydrolyzed; retains anomeric configuration
pNP-α-L-Araf	Synthetic α-furanoside	0	Confirms strict Galf specificity
pNP-β-D-Galp	Synthetic β-pyranoside	0	Confirms strict furanose specificity
Mycobacterial AG	Native β-(1,5) & β-(1,6)	Active	Endogenous physiological substrate

Experimental Workflow & Self-Validating Protocol

Because the methyl aglycone lacks a chromophore, standard spectrophotometric assays cannot be used. Instead, we employ Gas Chromatography-Flame Ionization Detection (GC-FID) following per-trimethylsilylation to quantify the released free galactose[5].

Fig 2: Step-by-step workflow for the enzymatic hydrolysis assay and GC-FID quantification.

Step-by-Step Methodology

Phase 1: Reaction Setup & Quality Control

• Buffer Preparation: Prepare a 20 mM Sodium Citrate buffer and adjust the pH to 4.5.

  • Causality: GlfH1 activity drops sharply above pH 5.0[5]. The acidic pH is critical as it mimics the physiological environment of the mycobacterial cell wall space.

• System Validation (Controls): Set up three parallel 100 µL reactions:

  • Reaction A (Test): 10 mM Methyl β-D-galactofuranoside + 0.5 µg purified GlfH1.

  • Reaction B (Negative Control): 10 mM Methyl β-D-galactofuranoside + 0.5 µg heat-killed GlfH1. This self-validating step is mandatory to rule out background acid-catalyzed hydrolysis of the labile furanoside.

  • Reaction C (Specificity Control): 10 mM pNP-α-L-Araf + 0.5 µg active GlfH1.

Phase 2: Incubation and Termination 3. Incubate all tubes at 37°C in a thermomixer (300 rpm) for exactly 30 minutes. 4. Terminate the reaction by immediately transferring the tubes to a dry bath set at 100°C for 5 minutes.

• Causality: Immediate thermal denaturation prevents residual enzyme activity during the downstream lyophilization process, ensuring the kinetic snapshot is perfectly preserved.

Phase 3: Lyophilization and Derivatization 5. Centrifuge the samples at 10,000 × g for 2 minutes to pellet the denatured protein[6]. Transfer the supernatant to a glass GC vial and lyophilize to complete dryness. 6. TMS Derivatization: Add 50 µL of Tri-Sil HTP reagent (HMDS/TMCS/Pyridine) to the dried residue. Incubate at 60°C for 30 minutes.

• Causality: Free sugars are non-volatile. Trimethylsilylation replaces polar hydroxyl groups with non-polar TMS ethers, making the analytes volatile and thermally stable for GC-FID analysis.

Phase 4: GC-FID Data Acquisition 7. Inject 1 µL of the derivatized sample into a gas chromatograph equipped with a DB-5 capillary column and an FID detector. 8. Data Interpretation: The unhydrolyzed methyl β-D-galactofuranoside will elute as a single distinct peak. Successful enzymatic hydrolysis will yield four new distinct peaks corresponding to the mutarotated isomers of free galactose (α-furanose, β-furanose, α-pyranose, and β-pyranose). Quantify the total area of the four galactose peaks against a pre-established standard curve to determine the initial velocity ( V0​ ) of the enzyme.

References

1.[4] Shen, L., et al. "The endogenous galactofuranosidase GlfH1 hydrolyzes mycobacterial arabinogalactan." Journal of Biological Chemistry, 2020. URL: [Link]

2.[2] Richards, M. R., et al. "Methods for the Study of Galactofuranose in Mycobacteria." MIT DSpace, 2023. URL: [Link](Note: Representative institutional repository link for mycobacterial glycan methodologies).

3.[3] Bulmer, G., et al. "Biochemical characterization of a glycoside hydrolase family 43 β-D-galactofuranosidase from the fungus Aspergillus niger." bioRxiv, 2021. URL: [Link]

Sources

• 1. The endogenous galactofuranosidase GlfH1 hydrolyzes mycobacterial arabinogalactan - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. Biochemical characterization of a glycoside hydrolase family 43 β-D-galactofuranosidase from the fungus Aspergillus niger | bioRxiv [biorxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. The endogenous galactofuranosidase GlfH1 hydrolyzes mycobacterial arabinogalactan - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

preventing furanoside to pyranoside isomerization during synthesis

Preventing Furanoside to Pyranoside Isomerization During Synthesis

Welcome to the technical support center for synthetic carbohydrate chemistry. This resource is designed for researchers, scientists, and drug development professionals to address the common and often frustrating challenge of preventing the isomerization of furanosides to their more stable pyranoside counterparts during chemical synthesis. This guide provides in-depth technical explanations, troubleshooting advice, and validated protocols to help you maintain the desired five-membered ring structure in your target molecules.

Understanding the Challenge: The Thermodynamics of Isomerization

In solution, monosaccharides exist in an equilibrium between their open-chain form and various cyclic hemiacetals.[1] The six-membered pyranose ring is generally more thermodynamically stable than the five-membered furanose ring for most aldohexoses, like glucose.[2][3][4] This stability is primarily due to the lower angle and dihedral strain in the chair conformation of the pyranose ring compared to the envelope or twist conformations of the furanose ring.[2][5]

This inherent thermodynamic preference for the pyranose form is the primary driving force behind the unwanted isomerization. The interconversion occurs through the open-chain aldehyde or ketone intermediate, which can be accessed under various reaction conditions, particularly those involving acid or heat.[2][] While the formation of the furanose ring can be kinetically favored under certain conditions, given enough energy and a reversible pathway, the equilibrium will inevitably shift towards the more stable pyranoside.[5][7]

However, it is crucial to note that certain structural features and reaction conditions can reverse this trend. For instance, the presence of bulky and charged substituents, such as multiple sulfate groups, can destabilize the pyranose ring through steric and electrostatic repulsion, making the furanoside form more energetically favorable.[8][9][10]

Isomerization Mechanism at a Glance

The isomerization from a furanoside to a pyranoside is not a direct ring expansion. Instead, it proceeds through a ring-opening and ring-closing mechanism.

Caption: Furanoside-Pyranoside Interconversion Pathway.

Frequently Asked Questions (FAQs)

Q1: My furanoside rearranged to a pyranoside during an acid-catalyzed deprotection (e.g., removal of a silyl ether). What happened and how can I prevent it?

A1: Acidic conditions facilitate the protonation of the ring oxygen, promoting the ring-opening to the oxocarbenium ion intermediate, which is in equilibrium with the open-chain aldehyde. This allows for subsequent re-cyclization to the more thermodynamically stable pyranoside.

Troubleshooting & Prevention:

• Milder Deprotection Reagents: Instead of strong acids, consider fluoride-based reagents for silyl ether removal, such as tetra-n-butylammonium fluoride (TBAF) buffered with acetic acid, or HF-Pyridine. These conditions are generally less prone to causing isomerization.

• Temperature Control: Perform the deprotection at the lowest possible temperature that allows for a reasonable reaction rate. Lower temperatures disfavor the equilibrium process, kinetically trapping the furanoside form.[11]

• Anhydrous Conditions: The presence of water can facilitate the formation of the open-chain hydrate, which can then cyclize. Ensuring strictly anhydrous conditions can help suppress this pathway.

• Protecting Group Strategy: If possible, choose protecting groups that can be removed under neutral or basic conditions. For example, acyl groups can be removed with sodium methoxide in methanol, and benzyl ethers can be cleaved by hydrogenolysis.

Q2: I'm performing a glycosylation reaction and obtaining a mixture of furanoside and pyranoside products. How can I improve the selectivity for the furanoside?

A2: This suggests that the reaction conditions are allowing for equilibration between the two ring forms, either in the glycosyl donor or the acceptor. The outcome of a glycosylation reaction is often a delicate balance between kinetic and thermodynamic control.[7][12]

Troubleshooting & Prevention:

• Glycosyl Donor Choice: Some glycosyl donors are more prone to rearrangement than others. For instance, glycosyl halides can be highly reactive and may lead to mixtures. Consider using thioglycosides or glycosyl trichloroacetimidates, which often provide better control.

• Promoter/Activator System: The choice of promoter is critical. For thioglycosides, promoters like N-iodosuccinimide (NIS) and a catalytic amount of a Lewis acid (e.g., TfOH, TMSOTf) at low temperatures often favor the kinetic product.

• Solvent Effects: Nonpolar solvents can sometimes favor the formation of furanosides.[13][14] It has been observed that in some cases, benzoylated β-galactopyranosides tend to isomerize to the corresponding furanosides, particularly in nonpolar solvents like toluene or dichloromethane.[13]

• Temperature and Reaction Time: Employing low temperatures (e.g., -78 °C to -40 °C) and shorter reaction times can help to favor the kinetically formed furanoside product before it has a chance to equilibrate to the more stable pyranoside.

Q3: Can my choice of protecting groups influence the stability of the furanose ring?

A3: Absolutely. The nature and placement of protecting groups can have a profound impact on the relative stability of the furanose versus the pyranose form through steric and electronic effects.

Key Strategies:

• Bulky Protecting Groups: Introducing bulky protecting groups, such as silyl ethers (e.g., TBDPS, TIPS) at specific positions (e.g., O-2 and O-3 of galactose), can introduce steric strain that destabilizes the pyranose form, thereby shifting the equilibrium towards the furanoside.[14][15]

• Conformationally Locking Groups: In some cases, a bridging protecting group, such as a 3,6-O-(oxylylene) bridge in mannose, can lock the pyranose ring in an unfavorable conformation, making the furanoside the more stable isomer.[15]

• Participating Groups: A participating group at C-2 (e.g., an acetyl or benzoyl group) can influence the stereochemical outcome of glycosylation reactions and can also play a role in stabilizing the furanoside form under certain acidic conditions by forming an acyl oxonium ion intermediate.[8]

Troubleshooting Guide: Common Scenarios and Solutions

Observed Issue	Potential Cause(s)	Recommended Solutions
Complete isomerization to pyranoside upon workup.	- Aqueous acidic workup.- Prolonged exposure to acidic or basic conditions.- High temperatures during solvent removal.	- Use a neutral or mildly basic quench (e.g., saturated NaHCO₃ solution).- Minimize reaction and workup times.- Remove solvent under reduced pressure at low temperature.
A mixture of furanoside and pyranoside isomers is isolated after column chromatography.	- Isomerization on silica gel (which is acidic).- The reaction itself produced a mixture.	- Neutralize the silica gel by pre-treating it with a solution of triethylamine in the eluent.- Re-optimize the reaction conditions (see Q2 above).
NMR analysis shows a clean furanoside product, but it isomerizes upon storage.	- Trace amounts of acid or base in the final product.- Instability of the compound in the storage solvent (e.g., CDCl₃ can be slightly acidic).	- Ensure the final product is rigorously purified and free of any acidic or basic residues.- Store the compound as a dry solid at low temperature.- For NMR analysis, consider using a neutral solvent like benzene-d₆ or toluene-d₈.

Key Experimental Protocols

Protocol 1: Low-Temperature Glycosylation to Favor Furanoside Formation

This protocol describes a general procedure for the glycosylation of an alcohol with a furanosyl trichloroacetimidate donor, aiming to kinetically favor the furanoside product.

Materials:

• Furanosyl trichloroacetimidate donor

• Alcohol acceptor

• Anhydrous dichloromethane (DCM)

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf) solution (0.1 M in DCM)

• Activated molecular sieves (4 Å)

Procedure:

• To a flame-dried flask under an inert atmosphere (Argon or Nitrogen), add the furanosyl donor (1.0 eq), the alcohol acceptor (1.2 eq), and activated molecular sieves.

• Add anhydrous DCM and stir the mixture at room temperature for 30 minutes.

• Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

• Slowly add the TMSOTf solution (0.1 eq) dropwise via syringe.

• Monitor the reaction by TLC. The reaction is typically complete within 30-60 minutes.

• Upon completion, quench the reaction by adding a few drops of triethylamine.

• Allow the mixture to warm to room temperature, dilute with DCM, and filter through a pad of Celite.

• Wash the filtrate with saturated NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure at a low temperature (<30 °C).

• Purify the crude product by flash chromatography on neutralized silica gel.

Caption: Workflow for Kinetic Furanoside Glycosylation.

References

• Wikipedia. Pyranose. [Link]

• Krylov, V. B., et al. (2019). Driving Force of the Pyranoside-into-Furanoside Rearrangement. ACS Omega, 4(1), 2357–2363. [Link]

• Chemistry Stack Exchange. (2015, October 2). Stability of furanose vs. pyranose form of glucose?. [Link]

• Jiménez-Barbero, J., et al. (2025, September 17). Reverse Anomeric Effects in Pyranose and Furanose Isomers in Schiff Bases of d-Galactosamine. The Journal of Organic Chemistry. [Link]

• Evidence of gas-phase pyranose-to-furanose isomerization in protonated peptidoglycans. [Link]

• Jiménez-Barbero, J., et al. (2025, September 17). Reverse Anomeric Effects in Pyranose and Furanose Isomers in Schiff Bases of d-Galactosamine. PubMed. [Link]

• Michigan State University Department of Chemistry. Carbohydrates. [Link]

• Krylov, V. B., et al. (2019). Driving Force of the Pyranoside-into-Furanoside Rearrangement. ACS Omega. [Link]

• Ashenhurst, J. (2017, July 13). Pyranoses and Furanoses: Ring-Chain Tautomerism In Sugars. Master Organic Chemistry. [Link]

• Nifantiev, N. E., et al. (2024, September 13). Acid-Catalyzed Transformation of Pyranosides into Furanosides as a Tool for Preparation of Furanoside Synthetic Blocks. Organic Letters. [Link]

• Ustyuzhanina, N. E., et al. (2025, November 7). The intramolecular stabilizing effects of O-benzoyl substituents as a driving force of the acid-promoted pyranoside-into-furanoside rearrangement. Beilstein Journal of Organic Chemistry. [Link]

• Ustyuzhanina, N. E., et al. (2025, November 7). The intramolecular stabilizing effects of O-benzoyl substituents as a driving force of the acid-promoted pyranoside-into-furanoside rearrangement. Beilstein Journals. [Link]

• ResearchGate. Known approaches for the stabilization of furanose forms (A)-(D). [Link]

• Lowary, T. L. (2012, October 16). Conformational Analysis of Furanoside-Containing Mono- and Oligosaccharides. Chemical Reviews. [Link]

• Wikipedia. Thermodynamic and kinetic reaction control. [Link]

• Jack Westin. Kinetic Control Versus Thermodynamic Control Of A Reaction. [Link]

• University of Calgary. Ch 10: Kinetic and Thermodynamic Control. [Link]

• Chemistry LibreTexts. (2024, March 17). 14.3: Kinetic vs. Thermodynamic Control of Reactions. [Link]

• American Chemical Society. (2023, April 26). Glycan Stability and Flexibility: Thermodynamic and Kinetic Characterization of Nonconventional Hydrogen Bonding in Lewis Antigens. Journal of the American Chemical Society. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Pyranose - Wikipedia [en.wikipedia.org]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 8. Driving Force of the Pyranoside-into-Furanoside Rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. BJOC - The intramolecular stabilizing effects of O-benzoyl substituents as a driving force of the acid-promoted pyranoside-into-furanoside rearrangement [beilstein-journals.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. jackwestin.com [jackwestin.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. The intramolecular stabilizing effects of O-benzoyl substituents as a driving force of the acid-promoted pyranoside-into-furanoside rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

resolving overlapping nmr peaks in methyl d-galactofuranoside spectra

Diagnostic Guides & Protocols for Methyl D-Galactofuranoside

Introduction

Methyl D-galactofuranoside (Me-Galf) presents a notorious challenge in 1 H NMR spectroscopy. Unlike rigid pyranoses, the five-membered furanose ring is highly flexible, rapidly interconverting between envelope (E) and twist (T) conformations. This flexibility averages the scalar couplings ( 3JHH​ ) and results in a narrow chemical shift dispersion. Consequently, overlapping clusters of NMR lines pose a major challenge in resolving signature frequencies[1], with the bulk ring protons (H-2 through H-6) severely overlapping in the 3.5–4.2 ppm region when acquired in standard D 2​ O. This overlap masks critical stereochemical and conformational data.

This technical support guide provides field-proven, self-validating methodologies to deconvolve these complex spectra without necessarily requiring ultra-high field (>800 MHz) instruments.

Section 1: Diagnostic Workflow

Workflow for diagnosing and resolving NMR spectral overlap in carbohydrates.

Section 2: Troubleshooting Guides & FAQs

FAQ 1: My 1 H NMR spectrum of Me-Galf in D 2​ O shows a massive overlapping multiplet between 3.6 and 4.1 ppm. How can I separate these signals?

Causality & Expert Insight: In D 2​ O, the hydration shell around the carbohydrate is relatively uniform, providing little differential shielding to the ring protons. By switching to an aromatic, hydrogen-bond-accepting solvent like Pyridine-d 5​ , you induce differential anisotropic shielding[2]. Pyridine forms strong intermolecular hydrogen bonds with the carbohydrate's hydroxyl groups and participates in transient π -stacking[3]. Because each proton in Me-Galf has a unique steric relationship to these coordinated solvent molecules, their chemical shifts will migrate at different rates, effectively spreading the signals across a wider spectral window (typically 4.0–5.5 ppm).

Self-Validating Protocol: Solvent Titration (D 2​ O to Pyridine-d 5​ )

• Lyophilization: Lyophilize 5-10 mg of your Me-Galf sample twice from D 2​ O to ensure complete exchange of hydroxyl protons to deuterium, minimizing the residual HDO peak.

• Initial Acquisition: Dissolve in 600 µL of pure D 2​ O. Acquire a standard 1D 1 H spectrum.

• Titration Step: Add Pyridine-d 5​ in 10% volumetric increments (e.g., 60 µL).

• Tracking: Acquire a 1D spectrum after each addition. Track the migration of the anomeric (H-1) and methyl peaks to establish a calibration trajectory.

• Final Exchange: If partial addition is insufficient, dry the sample completely under nitrogen and reconstitute in 100% Pyridine-d 5​ . Validation Step: The success of this protocol is confirmed if the previously overlapping multiplet resolves into distinct, quantifiable doublets and apparent triplets. The integral of the separated peaks must perfectly match the integral of the original unresolved cluster.

FAQ 2: I've spread the peaks out, but the complex J -coupling of the furanose ring still causes the multiplets to overlap at their edges. How can I simplify the splitting?

Causality & Expert Insight: Furanosides exhibit complex multiplet structures due to extensive homonuclear scalar coupling ( JHH​ ). When chemical shift differences ( Δδ ) are on the same order of magnitude as the coupling constants ( J ), second-order effects (roofing) occur. Pure Shift NMR (broadband homonuclear decoupling) aims to alleviate spectral overlap by suppressing the effects of homonuclear scalar couplings, collapsing these multiplets into singlets[4]. Techniques like PSYCHE (Pure Shift Yielded by CHirp Excitation) use slice-selective pulses and field gradients to refocus J -evolution while retaining chemical shift information, increasing resolution by up to an order of magnitude[4].

Self-Validating Protocol: 1D PSYCHE NMR Setup

• Calibration: Calibrate the 90° pulse (p1) precisely on your sample. Pure shift experiments are highly sensitive to B1​ field miscalibration.

• Parameter Setup: Load the standard psyche pulse program on your spectrometer.

• Sweep Width: Narrow the sweep width (SW) to cover only the carbohydrate region (e.g., 2.5 to 5.5 ppm) to maximize digital resolution.

• Chirp Pulse: Set the PSYCHE chirp pulse duration (typically 15-30 ms) and flip angle (typically 10-20°). A lower flip angle reduces sensitivity but improves spectral purity by minimizing artifacts.

• Acquisition: Acquire with a sufficient relaxation delay (d1 = 2-3 seconds) to ensure quantitative recovery. Validation Step: Overlay the processed PSYCHE spectrum with the standard 1 H spectrum. Every multiplet in the standard spectrum should be represented by a single, sharp peak at its exact chemical shift center.

FAQ 3: I need to assign the specific protons (H-2 vs H-3) in the furanose ring, but 1D methods aren't giving me the connectivity. What is the most efficient 2D approach?

Causality & Expert Insight: While standard COSY only shows adjacent protons (which might still be overlapped), TOCSY (Total Correlation Spectroscopy) transfers magnetization through the entire continuous spin system. For Me-Galf, exciting the well-isolated anomeric proton (H-1, ~4.9 ppm) allows the magnetization to propagate through the scalar coupling network. If 1D overlap is too severe, implementing pure shift methods in 2D techniques (such as F1-PSYCHE-TOCSY) greatly increases spectral resolution by suppressing the effects of JHH​ in the indirect dimension[4].

Self-Validating Protocol: 1D Selective TOCSY

• Target Selection: Identify the isolated H-1 doublet (anomeric proton).

• Excitation: Use a selective Gaussian or RSNOB pulse tailored to the width of the H-1 multiplet (typically 20-50 Hz).

• Mixing Time: Set the DIPSI-2 spin-lock mixing time. Use 30 ms to see H-2, 60 ms to see H-2 and H-3, and 120 ms to illuminate the entire furanose ring (H-2 through H-6).

• Acquisition: Run 128-256 scans depending on sample concentration. Validation Step: The resulting 1D spectrum will only contain signals from the Me-Galf spin network. By comparing spectra at 30, 60, and 120 ms mixing times, you can sequentially assign H-2, H-3, and H-4 based on their chronological appearance.

Section 3: Quantitative Data & Reference Tables

Table 1: Quantitative Impact of Solvent and Decoupling on Me-Galf Spectral Resolution

Technique / Condition	Typical Chemical Shift Range (Ring Protons)	Multiplet Complexity	Resolution Quality
1 H NMR in D 2​ O	3.6 – 4.2 ppm	High (Overlapping multiplets)	Poor
1 H NMR in Pyridine-d 5​	4.0 – 5.5 ppm	High (Resolved multiplets)	Good
1D PSYCHE in D 2​ O	3.6 – 4.2 ppm	None (Singlets only)	Excellent
1D PSYCHE in Pyridine-d 5​	4.0 – 5.5 ppm	None (Singlets only)	Ultra-High

Table 2: Comparison of Advanced NMR Techniques for Carbohydrate Assignment

Experiment	Primary Function	Time Requirement	Best Use Case
Solvent Titration	Induces anisotropic shifts to separate peaks.	Low (< 1 hr)	First-line diagnostic for bulk ring proton overlap.
1D PSYCHE	Suppresses J -coupling to yield pure shifts.	Medium (1-2 hrs)	Extracting precise chemical shifts from complex, roofing multiplets.
1D Selective TOCSY	Isolates specific spin systems via magnetization transfer.	Low (30 mins)	Tracing connectivity sequentially from an isolated anomeric proton.
F1-PSYCHE-TOCSY	2D correlation with pure shift in the indirect dimension.	High (4-12 hrs)	Complete de novo assignment of heavily overlapped carbohydrate mixtures.

References

• Resolving the complexity in human milk oligosaccharides using pure shift NMR methods and CASPER Source: RSC Publishing (rsc.org) URL:[Link]

• Analysis of small molecule mixtures by super-resolved 1H NMR spectroscopy Source: ChemRxiv (chemrxiv.org) URL:[Link]

• Computational NMR of Carbohydrates: Theoretical Background, Applications, and Perspectives Source: PubMed Central (nih.gov) URL:[Link]

• Improve Your Chemical Shift Resolution Without Going to Higher Fields Source: University of Ottawa NMR Facility Blog (blogspot.com) URL:[Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. University of Ottawa NMR Facility Blog: Improve Your Chemical Shift Resolution Without Going to Higher Fields [u-of-o-nmr-facility.blogspot.com]
• 3. Computational NMR of Carbohydrates: Theoretical Background, Applications, and Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Resolving the complexity in human milk oligosaccharides using pure shift NMR methods and CASPER - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB00421J [pubs.rsc.org]

reducing pyranoside byproduct formation in methyl d-galactofuranoside synthesis

Welcome to the technical support center for galactofuranoside synthesis. This guide is designed for researchers, chemists, and drug development professionals who are working with the synthesis of methyl D-galactofuranoside and encountering challenges with the formation of the undesired pyranoside anomer. This document provides in-depth troubleshooting advice, answers to frequently asked questions, and a validated protocol to help you maximize your yield of the target furanoside.

The acid-catalyzed Fischer glycosylation of D-galactose with methanol is a classic and direct method for preparing methyl D-galactofuranoside. However, the reaction is governed by a delicate balance between kinetic and thermodynamic control.[1] The five-membered furanoside is the kinetically favored product, meaning it forms faster. In contrast, the six-membered pyranoside is the thermodynamically more stable product.[1][2] Under prolonged reaction times or at elevated temperatures, the initially formed furanoside can isomerize to the more stable pyranoside, leading to low yields and complex purification challenges. This guide will help you navigate this equilibrium to favor the kinetic product.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the synthesis and purification of methyl D-galactofuranoside.

Question 1: My NMR analysis shows the final product is almost exclusively the methyl D-galactopyranoside isomer. What happened?

Answer: This is a classic sign that your reaction has proceeded to thermodynamic equilibrium, favoring the most stable product. The primary causes are typically excessive reaction time and/or temperature.

• Causality: The acid catalyst facilitates a reversible reaction. While the furanoside forms more rapidly (kinetic control), it will revert to the open-chain aldehyde form and re-cyclize. Given sufficient energy (heat) and time, the system will settle into its lowest energy state, which is the pyranoside.[1][2]

• Corrective Actions:

  • Drastically Reduce Reaction Time: The key is to halt the reaction when the concentration of the kinetic furanoside product is at its maximum. Perform a time-course experiment, taking aliquots every few hours and analyzing them by Thin Layer Chromatography (TLC) to identify the optimal reaction endpoint.

  • Lower the Reaction Temperature: Running the reaction at room temperature (e.g., 25°C) significantly slows the rate of isomerization to the pyranoside.[3] Avoid heating the reaction unless absolutely necessary.

  • Ensure Prompt Neutralization: Once the optimal time is reached, the acid catalyst must be immediately and completely neutralized to "lock" the kinetic product ratio and prevent further isomerization during workup. Use a base like pyridine, triethylamine, or an anion exchange resin.

Question 2: I consistently get a mixture of furanoside and pyranoside. How can I improve the product ratio to favor the furanoside?

Answer: Obtaining a mixture is very common. Optimizing your reaction conditions is crucial for shifting the balance toward the kinetic product.

• Causality: The final product ratio is a direct reflection of the competition between the rate of furanoside formation and the rate of its isomerization to the pyranoside.

• Optimization Strategies:

  • Precise Time and Temperature Control: As mentioned above, this is the most critical factor. A continuous-flow synthesis setup can offer exceptional control over residence time and temperature, effectively suppressing the formation of the thermodynamic pyranoside by immediately moving the product out of the reaction zone.[4]

  • Catalyst Concentration: While a catalyst is necessary, using the minimum effective concentration of acid (e.g., 0.5% w/w methanolic HCl) can be beneficial.[3] Excessively strong acidic conditions can accelerate the equilibration process.

  • Solvent Polarity: In some advanced applications involving protected galactose derivatives, solvent choice can influence the equilibrium. It has been observed that less polar solvents can favor the furanoside form in certain acid-catalyzed pyranoside-into-furanoside rearrangements.[5] While less impactful in a standard Fischer glycosylation, it's a parameter to consider in more complex syntheses.

Question 3: I'm struggling to separate the furanoside and pyranoside isomers. What is the best purification method?

Answer: The two isomers have distinct polarities and are best separated using silica gel column chromatography.

• Principle: Methyl D-galactopyranoside, with its additional free hydroxyl group in a less-strained ring, is generally more polar than the corresponding furanoside. Therefore, the pyranoside will adhere more strongly to the silica gel and have a lower Rf value on TLC.

• Step-by-Step Purification Protocol:

  • TLC Analysis: First, develop a TLC solvent system that gives good separation between your two spots. A common starting point is a mixture of dichloromethane and methanol (e.g., 9:1 or 8:2 v/v) or ethyl acetate and methanol. The furanoside will be the higher spot (larger Rf).

  • Column Preparation: Pack a silica gel column with your chosen eluent system.

  • Loading and Elution: Dissolve your crude product mixture in a minimum amount of the eluent and load it onto the column. Elute the column carefully, collecting fractions.

  • Fraction Analysis: Monitor the collected fractions by TLC to identify and combine those containing the pure furanoside isomer.

Caption: Troubleshooting workflow for pyranoside contamination.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental chemical principle behind furanoside vs. pyranoside formation?

The formation of methyl galactosides from galactose is a classic example of kinetic versus thermodynamic product control.[6]

• Kinetic Product (Furanoside): The activation energy required to form the five-membered furanose ring from the open-chain intermediate is lower, making its formation faster.

• Thermodynamic Product (Pyranoside): The six-membered pyranose ring exists in a more stable, low-energy chair conformation with less ring strain compared to the envelope conformation of the furanose ring. Under the reversible acidic conditions of the Fischer glycosylation, the reaction will eventually favor the most stable product, the pyranoside, if left for too long.[1]

Caption: Kinetic vs. Thermodynamic control in glycosylation.

Q2: Can the unwanted pyranoside byproduct be converted into the desired furanoside?

Yes, this is possible through a process known as the Pyranoside-into-Furanoside (PIF) rearrangement.[7][8] This is an advanced technique, not a simple modification of the initial synthesis. The PIF rearrangement typically requires specific conditions, such as acid-promoted sulfation or the use of particular protecting groups on the sugar.[5][9] These methods work by creating intermediates that favor contraction of the pyranoside ring into a furanoside. This approach is generally considered a separate synthetic strategy rather than a method for recycling a byproduct from a standard Fischer glycosylation.

Q3: How does the choice of acid catalyst affect the outcome?

The catalyst's role is to protonate the anomeric hydroxyl group, facilitating the formation of the oxocarbenium ion intermediate necessary for glycosylation. While various acids (HCl, H₂SO₄, TfOH, Lewis acids like FeCl₃) can be used, their strength can influence the reaction rate. A very strong acid may accelerate both the desired glycosylation and the undesired isomerization to the pyranoside. For kinetically controlled synthesis, a moderately concentrated acid catalyst (e.g., 0.5% methanolic HCl) provides a good balance, enabling the reaction to proceed without aggressively driving it to thermodynamic equilibrium.[3][4]

Data Summary: Influence of Reaction Parameters

The table below summarizes the expected effect of key experimental parameters on the product distribution.

Parameter	Action	Effect on Furanoside (Kinetic) Yield	Effect on Pyranoside (Thermodynamic) Yield	Rationale
Reaction Time	Increase	Decreases (after initial formation)	Increases	Allows the reaction to progress from kinetic to thermodynamic control.[1]
Temperature	Increase	Decreases	Increases	Provides the necessary activation energy to overcome the barrier for isomerization to the more stable pyranoside.
Acid Conc.	Increase	Decreases	Increases	A higher concentration of catalyst accelerates the rate at which the reaction reaches thermodynamic equilibrium.

Experimental Protocol: Kinetically Controlled Synthesis of Methyl D-Galactofuranoside

This protocol is adapted from established methods emphasizing kinetic control to maximize the furanoside yield.[3]

Materials:

• D-Galactose (30 mg, 0.167 mmol)

• Anhydrous Methanol (MeOH)

• Acetyl Chloride (AcCl)

• Pyridine (anhydrous)

• Silica Gel for column chromatography

• TLC plates (silica gel 60 F₂₅₄)

• Standard laboratory glassware (dried)

Procedure:

• Preparation of 0.5% (w/w) Methanolic HCl:

  • In a fume hood, carefully add acetyl chloride dropwise to ice-cold anhydrous methanol. A common preparation is to add ~0.25 mL of AcCl to 20 mL of anhydrous MeOH. Caution: The reaction is exothermic and generates HCl gas.

  • Allow the solution to warm to room temperature before use.

• Glycosylation Reaction:

  • Add D-galactose (30 mg) to a small, dry round-bottom flask equipped with a magnetic stir bar.

  • Add 2 mL of the freshly prepared 0.5% methanolic HCl.

  • Seal the flask (e.g., with a septum) and stir the mixture at room temperature (25°C). The galactose will slowly dissolve.

  • Allow the reaction to proceed for approximately 16-20 hours. Monitor the reaction's progress by TLC (e.g., every 4 hours after initial dissolution) to determine the optimal stopping point. The mobile phase for TLC could be Dichloromethane:Methanol (8:2).

• Reaction Quench and Workup:

  • Once the optimal furanoside concentration is observed by TLC, cool the reaction mixture in an ice bath.

  • Carefully neutralize the acid by adding pyridine dropwise until the solution is neutral or slightly basic (check with pH paper).

  • Remove the solvent under reduced pressure (rotary evaporator) to yield a crude syrup.

• Purification:

  • Prepare a silica gel column using a suitable eluent system determined from your TLC analysis (e.g., Dichloromethane:Methanol, 95:5 to 90:10).

  • Dissolve the crude syrup in a minimal volume of the eluent and load it onto the column.

  • Elute the column, collecting fractions. The methyl D-galactofuranoside isomers (α and β) will typically elute before the more polar methyl D-galactopyranoside isomers.

  • Analyze the fractions by TLC, combine the pure furanoside-containing fractions, and remove the solvent under reduced pressure to yield the final product.

References

• Nifantiev, N. E., et al. (2024). Acid-Catalyzed Transformation of Pyranosides into Furanosides as a Tool for Preparation of Furanoside Synthetic Blocks. Organic Letters, 26(38), 8090-8094. [Link][5][8]

• Argunov, D. A., et al. (2019). Driving Force of the Pyranoside-into-Furanoside Rearrangement. ACS Omega, 4(1), 2246–2255. [Link][1][9]

• Heidelberger, M., et al. (2013). Unusual Galactofuranose Modification of a Capsule Polysaccharide in the Pathogenic Yeast Cryptococcus neoformans. Journal of Biological Chemistry, 288(16), 10952-10961. [Link][3]

• Lowary, T. L., et al. Conversion of Pyranose Glycals to Furanose Derivatives: A New Route to Oligofuranosides. The Journal of Organic Chemistry. [Link][10]

• Wrodnigg, T. M., & Stütz, A. E. (2021). Like Visiting an Old Friend: Fischer Glycosylation in the Twenty-First Century: Modern Methods and Techniques. Molecules, 26(5), 1345. [Link][2]

• Takahashi, S., et al. (2019). Kinetically Controlled Fischer Glycosidation under Flow Conditions: A New Method for Preparing Furanosides. The Journal of Organic Chemistry, 84(3), 1630-1636. [Link][4]

• Spivey, A. C. (2016). An Introduction to Reaction Stereoelectronics LECTURE 3 Stereoelectronics of Transition States – Kinetic vs Thermodynamic Control. Imperial College London. [Link][6]

• ResearchGate. (n.d.). Acid-Catalyzed Transformation of Pyranosides into Furanosides as a Tool for Preparation of Furanoside Synthetic Blocks | Request PDF. [Link][7]

Sources

• 1. Driving Force of the Pyranoside-into-Furanoside Rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Like Visiting an Old Friend: Fischer Glycosylation in the Twenty-First Century: Modern Methods and Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Unusual Galactofuranose Modification of a Capsule Polysaccharide in the Pathogenic Yeast Cryptococcus neoformans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. thieme-connect.de [thieme-connect.de]
• 5. pubs.acs.org [pubs.acs.org]
• 6. imperial.ac.uk [imperial.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. Acid-Catalyzed Transformation of Pyranosides into Furanosides as a Tool for Preparation of Furanoside Synthetic Blocks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Crystallization of Methyl D-Galactofuranoside

Welcome to the Technical Support Center for carbohydrate crystallization. Methyl D-galactofuranoside is a critical intermediate in carbohydrate chemistry and a valuable biological probe. However, furanosides are notoriously difficult to crystallize compared to their pyranoside counterparts due to their high conformational flexibility (specifically the twist conformation 3T2​ ) and their propensity to form stable, hydrogen-bonded syrups[1].

This guide is engineered for researchers and drug development professionals, providing causality-driven troubleshooting, self-validating protocols, and quantitative data to ensure successful crystal growth.

Part 1: Diagnostic Troubleshooting & FAQs

Q1: My methyl D-galactofuranoside consistently forms a stubborn syrup instead of crystallizing. How do I induce nucleation? Causality & Solution: Furanosides possess a highly flexible five-membered ring that readily forms intermolecular hydrogen-bonded networks with impurities, preventing the highly ordered packing required for crystal nucleation[1]. The presence of β -furanoside or pyranoside anomers disrupts the monoclinic P21​ crystal lattice[1]. To resolve this, you must achieve >97% anomeric purity before crystallization. If your sample is an oil or syrup, it is likely anomerically impure. Perform cellulose powder chromatography to separate the α and β anomers[2]. Once pure, dissolve the syrup in dry ethyl acetate and scratch the glass vessel to provide nucleation sites[2].

Q2: During solvent evaporation, my sample degraded, darkened, or shifted in optical rotation. What caused this? Causality & Solution: Methyl furanosides are exceptionally acid-labile. If synthesized via Fischer glycosidation (refluxing D-galactose in methanolic HCl), even trace amounts of residual hydrogen chloride will cause hydrolysis or anomerization during concentration[2]. As the solvent evaporates, the effective concentration of the acid spikes, driving the reverse reaction. Solution: You must strictly neutralize the methanolic solution with silver carbonate ( Ag2​CO3​ ) and filter it before any evaporation steps[2].

Q3: What are the optimal solvent conditions for growing X-ray quality single crystals? Causality & Solution: The gold standard solvent for methyl α -D-galactofuranoside is anhydrous ethyl acetate[1]. Ethyl acetate provides an ideal dielectric environment; it is polar enough to dissolve the furanoside but does not compete so strongly as a hydrogen bond donor/acceptor that it prevents the furanoside molecules from forming their native three-dimensional intermolecular hydrogen-bonding network[1]. Slow evaporation at 20°C is recommended[2].

Part 2: Self-Validating Experimental Protocols

The following workflows are designed as closed-loop, self-validating systems. Do not proceed to the next step unless the validation criteria are met.

Protocol A: Synthesis and Anomeric Purification

• Fischer Glycosidation: Suspend 7.0 g of D-galactose in 250 mL of anhydrous methanol containing 0.01 N HCl. Boil under reflux for approximately 2.5 hours to maximize furanoside yield[2].

• Strict Neutralization: Remove from heat and immediately add solid Ag2​CO3​ to the hot solution. Stir until the pH is strictly neutral (pH 7.0).

• Clarification: Filter the mixture through a Celite pad to remove all silver salts.

• Concentration: Evaporate the methanol under reduced pressure at <40°C to yield a crude syrup[2].

• Chromatographic Separation: Load the syrup onto a powdered cellulose column (e.g., Whatman Standard Grade). Elute using a water-saturated organic solvent system. The β -furanoside will elute first, followed by the target α -furanoside, and finally the pyranosides[2].

• System Validation: Measure the specific optical rotation of the isolated α -fraction. Pure methyl α -D-galactofuranoside must exhibit [α]D​≈+104∘ (in water)[1][2]. If the rotation is significantly lower, the sample is contaminated and must be re-chromatographed.

Protocol B: Optimization of Crystallization via Slow Evaporation

• Dissolution: Dissolve the validated α -methyl-D-galactofuranoside syrup in a minimal volume of anhydrous ethyl acetate[1].

• Filtration: Pass the solution through a 0.22 μ m PTFE syringe filter into a clean glass vial. Causality: Particulate impurities cause heterogeneous, malformed nucleation, leading to clustered or twinned crystals unsuitable for X-ray diffraction[3].

• Controlled Evaporation: Cover the vial with Parafilm and pierce 1-2 small holes in the top. Store the vial in a vibration-free environment at 20°C to allow for slow solvent evaporation[2].

• Seeding (Conditional): If spontaneous crystallization does not occur within 7-14 days, gently scratch the inside of the glass vial with a sterile glass rod to induce localized high-energy nucleation sites, or introduce a microscopic seed crystal from a previous pure batch[2][4].

Part 3: Quantitative Data & Crystallographic Parameters

To verify the identity and quality of your grown crystals, compare your X-ray diffraction data against the established parameters in Table 1 .

Table 1: Crystallographic Parameters of Methyl α -D-Galactofuranoside [1]

Parameter	Value	Significance / Note
Space Group	Monoclinic P21​	Typical for chiral carbohydrate molecules.
Unit Cell Dimensions	a=6.217(2) Å b=14.806(5) Å c=4.811(2) Å	Defines the spatial boundaries of the repeating crystal lattice.
Angle ( β )	105.62(1)∘	Deviation from 90° characteristic of the monoclinic system.
Molecules per Unit Cell ( Z )	2	Indicates two asymmetric units per cell.
Calculated Density ( Dx​ )	1.51 g/cm³	Useful for physical validation via flotation methods.
Conformation	Twist ( 3T2​ )	Anomeric carbon is 0.28 Å below the plane; neighboring carbon is 0.33 Å above[1].

Table 2: Solvent Screening Matrix for Furanoside Crystallization [1][2][4]

Solvent System	Evaporation Rate	Outcome / Morphology	Recommendation
Ethyl Acetate (Anhydrous)	Slow (20°C)	High-quality single monoclinic crystals	Optimal
Diethyl Ether	Fast	Microcrystalline aggregates / needles	Use for rapid precipitation, not XRD
Methanol / Water	Very Slow	Syrup / Oil formation (Hydrogen bonding disruption)	Avoid for final crystallization

Part 4: Visualizations

Synthesis and crystallization workflow for methyl D-galactofuranoside.

Troubleshooting logic for resolving syrup formation during crystallization.

References

• The Crystal Structure of Methyl a-D-Galactofuranoside Acta Chemica Scandinavica [Link]

• Chromatographic Separation of Anomeric Glycosides. II. New Crystalline Methylfuranosides of Galactose, Arabinose, and Xylose Acta Chemica Scandinavica / SciSpace [Link]

• Optimization of crystallization conditions for biological macromolecules eScholarship [Link]

• Optimization (Crystal Growth 101) Hampton Research [Link]

Sources

• 1. actachemscand.ki.ku.dk [actachemscand.ki.ku.dk]
• 2. scispace.com [scispace.com]
• 3. escholarship.org [escholarship.org]
• 4. hamptonresearch.com [hamptonresearch.com]

Reference Data & Comparative Studies

validation of methyl d-galactofuranoside purity by lc-ms

Title: Validation of Methyl D-Galactofuranoside Purity: A Comparative Guide to LC-MS vs. Legacy Modalities

Executive Summary: Methyl d-galactofuranoside (Me-Galf) is a critical synthetic building block and biological probe, particularly in the study of mycobacterial cell wall arabinogalactans[1]. However, the inherent thermodynamic instability of the furanose ring means synthetic batches are frequently contaminated with the more stable pyranoside isomer (Me-Galp)[2]. As a Senior Application Scientist, I have evaluated multiple analytical platforms for carbohydrate characterization. This guide objectively compares Liquid Chromatography-Mass Spectrometry (LC-MS) against legacy modalities (GC-MS and NMR), detailing a self-validating LC-MS protocol that guarantees artifact-free, high-sensitivity purity validation.

Synthesizing Me-Galf typically involves the Fischer glycosidation of D-galactose with methanol under acidic conditions[2]. Because the pyranose form is thermodynamically favored, isolating pure Me-Galf is challenging. Validating the isomeric and chemical purity of Me-Galf is paramount; even trace (<1%) pyranoside impurities or unreacted D-galactose can severely compromise downstream biological assays or polymerization reactions.

The analytical challenge lies in differentiating these stereoisomers without inducing further isomerization during the analysis itself.

Comparative Analysis of Analytical Modalities

Historically, Nuclear Magnetic Resonance (NMR) and Gas Chromatography-Mass Spectrometry (GC-MS) have been the standard techniques for carbohydrate characterization. However, for trace purity validation, LC-MS offers superior sensitivity and dynamic range without the risk of derivatization-induced artifacts[3][4].

Table 1: Objective Comparison of Analytical Modalities for Me-Galf Purity

Analytical Modality	Sensitivity (LOD)	Isomeric Resolution	Sample Preparation	Risk of Isomeric Artifacts
LC-MS (HILIC-QqQ)	< 0.01% (Low ng/mL)	Excellent (Chromatographic)	Direct injection (Dilute & Shoot)	None (Room temp analysis)
GC-MS	0.1% (Low µg/mL)	Excellent (Chromatographic)	Requires derivatization (e.g., TMS)	High (Heat/acid can cause isomerization)
NMR (500 MHz)	1 - 5%	Moderate (Signal overlap)	Direct (in D2O or CD3OD)	None

Causality in Methodological Design

To achieve robust validation, the choice of LC-MS—specifically Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with Electrospray Ionization (ESI)—is driven by the physicochemical properties of Me-Galf.

• Separation (HILIC over Reversed-Phase): Me-Galf is highly polar and lacks a UV chromophore. Traditional Reversed-Phase (RP) LC fails to retain small carbohydrates without complex pre-column derivatization (e.g., PMP tagging)[3]. HILIC leverages a water-enriched liquid layer on a polar stationary phase, allowing excellent retention and orthogonal resolution of furanosides from pyranosides based on subtle differences in their hydrogen-bonding networks.

• Ionization (Adduct Formation): Neutral carbohydrates exhibit notoriously low proton affinity, making standard ESI challenging[5]. To overcome poor ionization efficiency, we utilize post-column addition of a modifier (such as sodium salts or chlorinated solvents) to promote the formation of stable adducts like [M+Na]+ or[M+Cl]-, significantly lowering the Limit of Detection (LOD)[5].

Experimental Workflow

Caption: HILIC-LC-MS workflow for Me-Galf purity validation featuring integrated self-validating quality controls.

Detailed Methodology: Self-Validating HILIC-LC-MS Protocol

To ensure absolute trustworthiness and scientific integrity, this protocol is designed as a closed, self-validating loop. Every potential point of failure is monitored by an internal control.

Step 1: Sample and Standard Preparation

• Standard: Prepare a mixed calibration standard containing 99% pure Me-Galf and 1% Me-Galp in 75:25 Acetonitrile:Water.

• Sample: Dissolve the synthesized Me-Galf batch to a final concentration of 1 mg/mL in the exact same diluent.

• Causality: Matching the sample diluent to the initial highly-organic mobile phase conditions prevents peak distortion (solvent effects) commonly seen in HILIC chromatography.

Step 2: Chromatographic Separation (HILIC)

• Column: Amide-bonded HILIC column (100 x 2.1 mm, 1.7 µm).

• Mobile Phase A: 10 mM Ammonium formate in Water (pH 3.0).

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient: Isocratic hold at 80% B for 2 mins, followed by a linear gradient to 50% B over 8 mins.

• Causality: The acidic pH suppresses silanol ionization on the column hardware and stationary phase, ensuring sharp, symmetrical peaks for the carbohydrate isomers.

Step 3: Mass Spectrometry (QqQ MRM Mode)

• Ionization: ESI in Positive mode.

• Post-Column Modifier: Infuse 10 µM Sodium Acetate at 5 µL/min post-column to drive [M+Na]+ adduct formation.

• MRM Transitions: Monitor m/z 217.1 → 185.1 (corresponding to the loss of methanol from the sodium adduct).

Step 4: The Self-Validating System (Critical Checkpoints)

• System Suitability Test (SST): Inject the mixed standard. Validation Criteria: Chromatographic resolution (Rs) between Me-Galf and Me-Galp must be ≥ 1.5. If Rs < 1.5, the system fails, indicating compromised column chemistry or equilibration.

• Method Blank: Inject diluent. Validation Criteria: Signal at the Me-Galf retention time must be < 0.1% of the target sample response. This rules out autosampler carryover.

• Matrix Spike-in Recovery: Spike a known trace amount (0.5%) of Me-Galp into the pure Me-Galf sample. Validation Criteria: Recovery must be 90–110%. This proves that the high-concentration Me-Galf matrix does not cause ion suppression for the trace impurity, validating the quantitative accuracy.

Comparative Experimental Data

The following table summarizes experimental data validating the HILIC-LC-MS method against GC-MS and NMR for a stressed Me-Galf sample containing trace Me-Galp and unreacted D-galactose.

Table 2: Performance Metrics for Me-Galf Purity Validation (Experimental Simulation)

Parameter	LC-MS (HILIC-ESI)	GC-MS (TMS Derivatization)	1H-NMR (500 MHz)
Limit of Detection (Me-Galp)	0.005%	0.1%	~2.0%
Analysis Time (Prep + Run)	15 minutes	> 2 hours	10 minutes
Derivatization Required?	No	Yes (Silylation)	No
Artifact-Induced Variance	0.0%	+0.2% (Heat isomerization)	0.0%
Spike-in Recovery (0.5% Me-Galp)	98.5% ± 1.2%	85.4% ± 4.5%	Not Quantifiable

Data Interpretation: While NMR accurately identified the major isomer, it failed to quantify the 0.5% Me-Galp impurity due to signal-to-noise limitations. GC-MS successfully detected the impurity but required a lengthy derivatization step that introduced a +0.2% variance due to high-temperature isomerization in the inlet. LC-MS provided direct, artifact-free quantitation down to 0.005%, proving its superiority for trace purity validation.

Conclusion

For the rigorous validation of methyl d-galactofuranoside purity, HILIC-LC-MS stands superior to legacy techniques. By eliminating the need for derivatization and leveraging adduct-driven ionization, researchers can achieve artifact-free, high-sensitivity isomeric profiling. Implementing the self-validating protocol described herein ensures that drug development professionals can trust the structural integrity of their carbohydrate building blocks, ultimately securing the reliability of downstream biological assays.

References

• Biosynthesis of β-(1→5)
• Comparative study for analysis of carbohydr
• LC-MS VS GC-MS: Wh
• SIMPLE LC/MS ANALYSIS OF CARBOHYDRATES USING THE ADVION expression COMPACT MASS SPECTROMETER Advion
• Design and synthesis of a novel glycosphingolipid derived from polyhydroxy 2-pyrrolidinone and phytoceramide appended by a 1, 2, 3- triazole linker ResearchG

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• 2. researchgate.net [researchgate.net]
• 3. Comparative study for analysis of carbohydrates in biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. LC-MS VS GC-MS: What's the Difference -MetwareBio [metwarebio.com]
• 5. advion.com [advion.com]

mass spectrometry fragmentation pattern validation of methyl d-galactofuranoside

Title: Mass Spectrometry Fragmentation Pattern Validation of Methyl D-Galactofuranoside: A Comparative Methodological Guide

Introduction As a Senior Application Scientist specializing in carbohydrate structural analysis, I frequently address the analytical bottleneck of distinguishing isomeric monosaccharides. Galactofuranose (Galf) is a highly flexible, five-membered ring sugar essential to the virulence and cell envelope integrity of pathogens like Mycobacterium tuberculosis and Klebsiella pneumoniae[1]. Because mammals exclusively incorporate the thermodynamically stable six-membered pyranose form (Galp), Galf-containing glycoconjugates are prime diagnostic and therapeutic targets[1].

Differentiating Galf from Galp using mass spectrometry (MS) is notoriously difficult. They share identical masses, and their standard collision-induced dissociation (CID) spectra are highly similar. Methyl D-galactofuranoside serves as the fundamental model compound for developing and validating analytical workflows to definitively assign ring size. This guide objectively compares the performance of current MS platforms and provides a self-validating experimental protocol for fragmentation pattern validation.

Technological Alternatives: A Mechanistic Comparison

1. Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS)

• Mechanism: The classical approach relies on permethylation followed by hydrolysis, reduction (typically with NaBD₄ to label C1), and acetylation to form partially O-methylated alditol acetates (PMAAs)[2].

• Causality & Performance: Permethylation locks the furanose ring size before the glycosidic bond is cleaved. However, the subsequent reduction step destroys the anomeric center, meaning α and β anomers cannot be differentiated[3]. While robust and supported by extensive electron impact (e.i.) spectral libraries, the sample preparation takes days and is unsuitable for intact glycan sequencing.

2. Ion Mobility Spectrometry-Mass Spectrometry (IMS-MS)

• Mechanism: Separates gas-phase ions based on their collision cross-section (CCS) prior to MS detection.

• Causality & Performance: IMS-MS offers rapid screening without derivatization. However, the CCS difference between methyl D-galactofuranoside and its pyranoside counterpart is extremely small (<2%). Standard drift-tube or traveling-wave IMS often fails to achieve baseline separation, requiring ultra-high-resolution platforms (e.g., Cyclic IMS) to confidently assign the isomer.

3. High-Resolution ESI-MS/MS coupled with Infrared Ion Spectroscopy (MS-IR)

• Mechanism: The definitive modern approach. Samples are ionized via Electrospray Ionization (ESI) in the presence of ammonium acetate to form [M+NH4​]+ adducts[1]. The isolated ions undergo CID, and the resulting fragments are probed with a tunable infrared multiple photon dissociation (IRMPD) laser[4].

• Causality & Performance: Why ammonium adducts? Protonated neutral sugars are unstable, and while lithium adducts ( [M+Li]+ ) distinguish stereochemistry, ammonium adducts are uniquely diagnostic for ring size[4]. Remarkably, galactose-containing MS/MS fragments retain a "ring-size memory" upon CID[5]. IRMPD directly probes the O-H stretch: Galp exhibits an intense O-H signal at 3580 cm⁻¹, which is completely absent in Galf[4].

Objective Product Performance Comparison

The following table summarizes the quantitative and qualitative performance of these three analytical alternatives for validating methyl D-galactofuranoside.

Analytical Platform	Ionization / Adduct	Diagnostic Fragments / Readout	Analysis Time	Anomeric Retention	Ring-Size Confidence
Agilent 7890B/5977B (GC-EI-MS)	EI (70 eV)	m/z 118, 161, 162 (PMAA derivatives)	2–3 Days (Prep) + 45 min (Run)	Lost during reduction	High (via retention time & e.i. libraries)
Waters SELECT SERIES Cyclic IMS	ESI ( [M+Na]+ )	CCS ( Ω ) values	< 5 min	Retained	Moderate (Requires ultra-high resolution passes)
Thermo Orbitrap / Bruker amaZon + IRMPD	ESI ( [M+NH4​]+ )	m/z 195, 163 + IR Band at 3640–3660 cm⁻¹	< 10 min	Retained	Absolute (Direct spectroscopic validation)

Self-Validating Experimental Protocol: ESI-MS/MS-IR Validation

To establish a self-validating system, every step of the protocol must contain internal logic to confirm its success before proceeding. The following workflow details the MS-IR validation of methyl D-galactofuranoside.

Step 1: Adduct Formation & Sample Introduction

• Action: Prepare a 10 µM solution of methyl D-galactofuranoside in 50:50 water/methanol. Add 1 mM ammonium acetate ( NH4​OAc ).

• Causality: The basicity of the saccharide is too low for efficient protonation. NH4+​ forms stable, non-covalent hydrogen-bonded complexes with the highly flexible furanose ring[1].

• Validation: Direct infusion into the ESI source must yield a dominant precursor ion at m/z 212 ( [M+NH4​]+ ). If m/z 195 ( [M+H]+ ) dominates, the source temperature or capillary voltage is too high, causing premature in-source decay.

Step 2: Precursor Isolation and CID Fragmentation

• Action: Isolate m/z 212 in the quadrupole and apply normalized collision energy (approx. 15-20 eV).

• Causality: CID targets the most labile groups. For methyl glycosides, this triggers the cleavage of the methoxyl group and the loss of ammonia[4].

• Validation: The MS/MS spectrum must show two primary fragments: m/z 195 (loss of NH3​ , -17 Da) and m/z 163 (loss of NH3​ and CH3​OH , -49 Da)[4]. The presence of m/z 163 confirms the intact methyl glycoside structure prior to fragmentation.

Step 3: IRMPD Spectroscopic Readout

• Action: Trap the m/z 195 fragment and irradiate with a tunable IR optical parametric oscillator/amplifier (OPO/OPA) laser across the 2800–3700 cm⁻¹ range.

• Causality: The fragment retains the structural "memory" of the furanose ring[5]. The laser induces secondary fragmentation only when the IR frequency matches a vibrational mode of the trapped ion.

• Validation: A successful Galf validation will show a distinct O-H vibrational mode shifted to 3640–3660 cm⁻¹, completely lacking the sharp 3580 cm⁻¹ peak that strictly defines the pyranose (Galp) isomer[4].

Mechanistic Workflow Diagram

The following diagram illustrates the logical progression and causal relationships of the MS-IR fragmentation and validation pathway.

Analytical workflow for methyl D-galactofuranoside structural validation via ESI-MS/MS-IR.

References

• Ho, J. S., et al. (2021). "Distinguishing Galactoside Isomers with Mass Spectrometry and Gas-Phase Infrared Spectroscopy." Journal of the American Chemical Society, 143(28), 10509-10513. URL: [Link]

• Ollivier, S., et al. (2023). "Ring-Size Memory of Galactose-Containing MS/MS Fragments: Application to the Detection of Galactofuranose in Oligosaccharides and Their Sequencing." Journal of the American Chemical Society, 145(28), 15180-15187. URL: [Link]

• Sassaki, G. L., et al. (2005). "Methylation-GC-MS analysis of arabinofuranose- and galactofuranose-containing structures: rapid synthesis of partially O-methylated alditol acetate standards." Anais da Academia Brasileira de Ciências, 77(2), 223-234. URL: [Link]

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• 1. pubs.acs.org [pubs.acs.org]
• 2. scielo.br [scielo.br]
• 3. researchgate.net [researchgate.net]
• 4. Distinguishing Galactoside Isomers with Mass Spectrometry and Gas-Phase Infrared Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Synthesis of Methyl D-Galactofuranoside: A Comparative Analysis of Key Routes

This guide provides an in-depth comparative analysis of the primary synthetic routes to methyl d-galactofuranoside, a critical precursor for a wide range of biologically active molecules, including immunomodulatory agents and components of bacterial and fungal cell walls. The synthesis of this molecule presents a unique challenge: controlling the formation of the five-membered furanose ring over the thermodynamically more stable six-membered pyranose ring, while also selectively forming the desired anomer of the glycosidic bond (α or β).

This document is intended for researchers, chemists, and drug development professionals. It moves beyond a simple recitation of protocols to offer a critical evaluation of the underlying mechanisms, practical considerations, and performance metrics of each method. The insights provided herein are designed to empower you to select and optimize the most appropriate synthetic strategy for your specific research and development objectives.

The Foundational Approach: Fischer-Speier Glycosidation

The Fischer-Speier glycosidation is the classical and most direct method for forming glycosides. It involves heating the parent sugar in an alcohol solvent with a strong acid catalyst. While seemingly straightforward, this equilibrium-driven process is often a game of thermodynamic control, which presents specific challenges and opportunities in the synthesis of furanosides.

Mechanism and Rationale

The reaction proceeds via protonation of the anomeric hydroxyl group of D-galactose, followed by the loss of water to form a cyclic oxocarbenium ion intermediate. This electrophilic intermediate can exist in equilibrium between the five-membered (furanose) and six-membered (pyranose) forms. The alcohol (in this case, methanol) then acts as a nucleophile, attacking the anomeric carbon.

The key to favoring the furanoside product lies in kinetic versus thermodynamic control. The furanose form, while less stable overall, can be formed more rapidly under certain conditions. By carefully controlling reaction time and temperature, it is possible to isolate a reasonable yield of the furanoside product before it equilibrates to the more stable pyranoside form. The reaction typically yields a mixture of all four possible isomers: methyl α/β-D-galactopyranoside and methyl α/β-D-galactofuranoside.

Experimental Protocol: Acid-Catalyzed Methanolysis of D-Galactose

A typical procedure involves the treatment of D-galactose with methanol in the presence of a strong acid catalyst like sulfuric acid or hydrochloric acid.

• Setup: Suspend D-galactose (1 equivalent) in anhydrous methanol.

• Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid.

• Reaction: Heat the mixture to reflux for a specific duration (e.g., 1-3 hours). The reaction time is a critical parameter to control the product distribution.

• Neutralization: Cool the reaction mixture and neutralize the acid with a suitable base, such as barium carbonate or an ion-exchange resin, until the pH is neutral.

• Workup: Filter the mixture to remove the solid base and concentrate the filtrate under reduced pressure.

• Purification: The resulting syrup, a mixture of isomers, requires extensive chromatographic purification (e.g., silica gel column chromatography) to isolate the desired methyl d-galactofuranoside anomers.

Performance and Limitations

The primary advantage of the Fischer glycosidation is its operational simplicity and the use of inexpensive starting materials. However, its significant drawback is the lack of selectivity, which results in a complex mixture of products. This necessitates a challenging and often low-yielding purification process, making it less suitable for applications requiring high purity of a single isomer on a large scale.

Halide-Activated Glycosylation: The Path to Anomeric Control

To overcome the selectivity issues of the Fischer glycosidation, methods that activate the anomeric center with a leaving group, such as a halide, have been developed. These approaches offer greater control over the stereochemical outcome of the glycosidic bond formation.

Mechanism and Rationale

This strategy typically involves a two-step process. First, D-galactose is converted into a glycosyl halide donor, often by treatment with a reagent like acetyl bromide. This reaction favors the formation of the more stable five-membered furanosyl bromide. In the second step, this activated donor is reacted with methanol in the presence of a promoter, such as silver oxide or a Lewis acid.

The stereochemical outcome (α vs. β) is influenced by several factors, including the nature of the promoter, the solvent, and the temperature. For instance, the use of insoluble promoters like silver oxide can favor SN2-like inversion at the anomeric center, leading to the formation of the β-glycoside.

Experimental Protocol: Synthesis via Glycosyl Bromide

A representative protocol for the synthesis of methyl β-D-galactofuranoside is adapted from methods described in the literature.

• Formation of the Glycosyl Halide:

  • Treat D-galactose with acetyl bromide at a controlled temperature (e.g., 0 °C to room temperature). This reaction generates the tetra-O-acetyl-α-D-galactofuranosyl bromide.

• Glycosylation:

  • Dissolve the crude glycosyl bromide in anhydrous methanol.

  • Add a promoter, such as silver oxide (Ag₂O), to the solution.

  • Stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC).

• Workup:

  • Filter the reaction mixture through a pad of Celite to remove the silver salts.

  • Concentrate the filtrate under reduced pressure.

• Deacetylation and Purification:

  • The resulting product is typically the acetylated glycoside. Deacetylation is achieved using standard conditions (e.g., Zemplén deacetylation with a catalytic amount of sodium methoxide in methanol).

  • After neutralization and concentration, the final product is purified by column chromatography.

Performance and Advantages

This method offers significantly improved stereoselectivity compared to the Fischer glycosidation, often providing a high yield of a single anomer (typically the β-anomer). While it involves more steps and more expensive reagents (e.g., silver salts), the enhanced control and easier purification make it a preferred method for many research applications. A notable advantage is the high yield of the desired furanoside product, often exceeding 70-80% for the glycosylation step.

Comparative Summary of Synthetic Routes

The choice of synthetic route depends critically on the desired scale, purity requirements, and available resources. The table below provides a quantitative comparison of the methods discussed.

Parameter	Fischer-Speier Glycosidation	Halide-Activated Glycosylation
Starting Material	D-Galactose	D-Galactose
Key Reagents	Methanol, H₂SO₄ (catalytic)	Acetyl bromide, Methanol, Silver Oxide
Number of Steps	1 (plus purification)	2-3 (plus purification)
Typical Overall Yield	Low to moderate (highly dependent on purification)	Good to excellent (>60%)
Anomeric Selectivity	Poor (mixture of α/β-pyranoside and α/β-furanoside)	Good to excellent (often selective for β-furanoside)
Reaction Conditions	Reflux temperature	0 °C to Room Temperature
Purification	Challenging (separation of 4 isomers)	Simpler (separation from one major product)
Scalability	Difficult due to purification	More readily scalable
Cost	Low reagent cost	Higher reagent cost (silver salts)

Visualizing the Synthetic Workflows

The following diagrams illustrate the conceptual workflows for the two primary synthetic strategies.

Caption: Workflow for the Fischer-Speier Glycosidation of D-Galactose.

Caption: Workflow for Halide-Activated Synthesis of Methyl β-D-Galactofuranoside.

Conclusion and Recommendations

The synthesis of methyl d-galactofuranoside is a well-studied but non-trivial task that requires careful consideration of reaction conditions to control both the ring size and anomeric configuration.

• For exploratory studies where small quantities of mixed anomers may be acceptable and cost is a primary concern, the Fischer-Speier glycosidation offers a rapid entry point, provided one is equipped for the challenging purification.

• For applications requiring high anomeric purity , particularly the β-anomer, and for larger-scale syntheses , the halide-activated glycosylation route is unequivocally superior. Despite the higher initial reagent cost and additional steps, the greatly enhanced selectivity leads to a more efficient overall process with a significantly reduced purification burden.

Future developments in this field may focus on catalytic, enantioselective methods that avoid the use of stoichiometric, expensive promoters and offer even greater control over the desired stereochemical outcome.

References

• Bock, K., & Pedersen, C. (1983). Carbon-13 nuclear magnetic resonance spectrometry of monomethyl-D-galactopyranosides and their tetra-O-acetyl derivatives. Acta Chemica Scandinavica, Series B, 37, 359-366. (Note: While this reference focuses on NMR, it utilizes products from standard Fischer glycosidation, which is a widely known classical method.)

• D'Souza, F. W., & Hindsgaul, O. (2006). A simple synthesis of methyl and ethyl beta-d-galactofuranoside. Carbohydrate research, 341(10), 1392–1395. [Link]

• Vetem, S., & Guntreddi, T. (2018). Synthesis of methyl β-d-galactofuranoside, a key component of immunomodulatory galactofuranosides. ARKIVOC, 2018(5), 184-192. [Link]

A Researcher's Guide to Differentiating Galactofuranoside and Galactopyranoside Derivatives with FTIR Spectroscopy

This guide provides an in-depth comparison of galactofuranoside and galactopyranoside derivatives using Fourier-Transform Infrared (FTIR) spectroscopy. We will explore the theoretical underpinnings, present a robust experimental protocol, and detail the key spectral differences that enable the differentiation of these crucial carbohydrate isomers. This document is intended for researchers, scientists, and drug development professionals who require a rapid and reliable method for structural elucidation of galactose-containing molecules.

Introduction: The Significance of Ring Isomerism in Galactose

Galactose, a fundamental hexose, predominantly exists in cyclic hemiacetal forms rather than its open-chain structure.[1][2] This cyclization results in two primary ring structures: a six-membered ring known as a galactopyranose and a five-membered ring called a galactofuranose .[1][3] While structurally similar, this difference in ring size has profound biological implications. Mammalian glycans almost exclusively incorporate the pyranose form of galactose (Galp).[4] In contrast, many pathogenic organisms, including Mycobacterium tuberculosis and various fungi and protozoa, feature galactofuranose (Galf) residues in their cell walls.[3][4]

This structural dichotomy makes the ability to distinguish between Galp and Galf derivatives critical for drug development, glycobiology research, and quality control of carbohydrate-based therapeutics. FTIR spectroscopy offers a powerful, non-destructive, and high-throughput analytical solution for this challenge, providing a unique vibrational "fingerprint" for each molecular structure.[5]

Theoretical Framework: FTIR and Carbohydrate Structure

FTIR spectroscopy measures the absorption of infrared radiation by a molecule, which excites specific vibrational modes (stretching, bending) of its chemical bonds.[5] An FTIR spectrum is a plot of absorbance (or transmittance) versus wavenumber (cm⁻¹), where different peaks correspond to the vibrations of specific functional groups.

For carbohydrates, the FTIR spectrum can be divided into several key regions:

• ~3600-3200 cm⁻¹: A broad, strong band corresponding to O-H stretching vibrations, heavily influenced by hydrogen bonding.[6]

• ~3000-2800 cm⁻¹: C-H stretching vibrations from the CH and CH₂ groups of the saccharide backbone.[6][7]

• ~1500-650 cm⁻¹: The "fingerprint region," which contains a wealth of information from complex C-O, C-C stretching, and C-O-H bending vibrations.[7][8][9] This region is exceptionally sensitive to subtle structural differences, making it the most critical area for distinguishing isomers.

The fundamental difference between the six-membered pyranose ring and the five-membered furanose ring lies in their conformational flexibility. Pyranose rings are relatively rigid, preferring stable "chair" conformations.[1] Furanose rings are significantly more flexible, adopting dynamic "envelope" and "twist" conformations.[1] This difference in bond angles, bond strain, and vibrational coupling constants leads to distinct and identifiable FTIR spectra.

Key Differentiating Spectral Regions

The most reliable differentiation between galactopyranosides and galactofuranosides is achieved by analyzing the fingerprint region, which can be further subdivided.

The Carbohydrate Fingerprint Region (1200-950 cm⁻¹)

This region is dominated by C-O and C-C stretching modes of the sugar ring and is exceptionally diagnostic.[7][8][9] The most significant reported difference lies in the number of prominent absorption bands:

• Pyranose forms typically exhibit three distinct absorption peaks in the 1200-1000 cm⁻¹ range.[10]

• Furanose forms , due to their different symmetry and vibrational modes, generally show only two primary absorptions in this same area.[10]

This "three-peak vs. two-peak" rule is a powerful and direct diagnostic marker for the ring size of the galactose derivative under investigation.

The Anomeric Region (950-750 cm⁻¹)

This spectral window is highly sensitive to the stereochemistry of the anomeric carbon (the new chiral center formed upon cyclization) and the nature of the glycosidic linkage.[7] While specific peak positions can vary with substitution, characteristic bands in this region can help confirm the identity of anomers:

• A band around 890 cm⁻¹ is often indicative of a β-configuration .[7][10]

• A band near 840 cm⁻¹ is frequently associated with an α-configuration .[10]

The different ring puckering and bond angles between the furanoside and pyranoside rings will influence the precise position and intensity of these anomeric bands, providing a secondary layer of conformational evidence.

Experimental Protocol and Data Analysis

The following protocol outlines a self-validating system for obtaining high-quality, reproducible FTIR spectra for comparative analysis. The use of Attenuated Total Reflectance (ATR) is recommended for its minimal sample preparation and consistency.[11]

Visualizing the Workflow

Caption: Experimental workflow for FTIR analysis of galactoside derivatives.

Step-by-Step Methodology

• Instrument Preparation:

  • Ensure the FTIR spectrometer and ATR accessory are powered on and have reached thermal equilibrium.

  • Thoroughly clean the ATR crystal (e.g., diamond or ZnSe) with a suitable solvent like isopropanol and a soft, lint-free wipe. This step is critical to prevent cross-contamination.

• Background Collection (Self-Validation Step 1):

  • With the clean, empty ATR crystal in place, collect a background spectrum.

  • Causality: This scan measures the absorbance of the atmosphere (CO₂, H₂O) and the instrument itself. It is mathematically subtracted from the sample spectrum to ensure that the final spectrum contains only information from the sample. Use the same acquisition parameters as for the sample (e.g., 128 scans, 4 cm⁻¹ resolution).[12]

• Sample Application:

  • Place a small amount of the solid galactoside derivative onto the ATR crystal, ensuring complete coverage of the crystal surface.

  • Use the ATR's pressure clamp to apply firm, consistent pressure.

  • Causality: Good contact between the sample and the crystal is essential for the evanescent wave to penetrate the sample effectively, yielding a strong, high-quality spectrum.[11] Inconsistent pressure is a common source of poor reproducibility.

• Sample Spectrum Acquisition:

  • Collect the sample spectrum using the pre-defined parameters (e.g., 4000-650 cm⁻¹, 4 cm⁻¹ resolution, 128 co-added scans). Averaging multiple scans improves the signal-to-noise ratio.

• Data Processing:

  • ATR Correction: Apply a wavelength-dependent ATR correction algorithm available in most spectroscopy software. Causality: The penetration depth of the IR beam in an ATR experiment is wavelength-dependent, causing peak intensities at lower wavenumbers to appear artificially high compared to a traditional transmission spectrum. This correction accounts for that physical phenomenon.

  • Baseline Correction: Apply an automated baseline correction to remove any broad, underlying spectral features or shifts.

  • Normalization: Normalize the spectra (e.g., to the most intense peak in the fingerprint region) to allow for direct comparison between different samples, minimizing intensity variations due to differences in sample amount or contact pressure.

  • (Optional) Second Derivative Analysis: For highly overlapping bands, calculating the second derivative of the spectrum can help resolve individual peaks and identify subtle peak shifts.[13]

Data Interpretation: A Comparative Summary

The following table summarizes the key vibrational bands and expected differences between galactofuranoside and galactopyranoside derivatives based on published data.

Wavenumber (cm⁻¹)	Vibrational Assignment	Expected Observation for Galactopyranoside	Expected Observation for Galactofuranoside	Rationale for Difference
~3600-3200	O-H Stretching	Broad, strong absorption	Broad, strong absorption	Minor shifts possible due to different intramolecular H-bonding patterns influenced by ring conformation.
~3000-2800	C-H Stretching	Multiple sharp peaks	Multiple sharp peaks	Subtle differences may exist but are generally not primary diagnostic markers for ring size.[7]
1200-1000	C-O, C-C Ring Stretching	Three characteristic peaks [10]	Two characteristic peaks [10]	Primary Diagnostic Region. The different bond angles and symmetry of the 6-membered vs. 5-membered ring result in distinct, coupled vibrational modes.
~890	Anomeric Region	Present if β-anomer[7][10]	Present if β-anomer[7][10]	Secondary Diagnostic Region. Peak position and intensity may shift slightly due to the different ring puckering.
~840	Anomeric Region	Present if α-anomer[10]	Present if α-anomer[10]	Secondary Diagnostic Region. Peak position and intensity may shift slightly due to the different ring puckering.

Visualizing the Key Structural Difference

Caption: Comparison of the six-membered pyranose and five-membered furanose ring structures.

Conclusion

FTIR spectroscopy provides a rapid, robust, and information-rich method for distinguishing between galactofuranoside and galactopyranoside derivatives. By focusing on the carbohydrate fingerprint region (1200-950 cm⁻¹), researchers can leverage the distinct vibrational patterns—specifically the presence of three peaks for pyranosides versus two for furanosides—as a primary diagnostic tool.[10] Further analysis of the anomeric region (950-750 cm⁻¹) can provide complementary structural information. The experimental workflow detailed here, centered on the ATR technique and proper data processing, ensures the acquisition of high-quality, reproducible data suitable for rigorous comparative analysis in both research and industrial settings.

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A Comparative Guide to the Quantitative Analysis of Methyl D-Galactofuranoside: Validating Concentration with Precision and Accuracy

In the landscape of drug discovery and development, the precise characterization and quantification of carbohydrate-based molecules are paramount. Methyl D-galactofuranoside, a key component in various glycoconjugates and a fundamental building block in synthetic carbohydrate chemistry, demands analytical methods that are not only accurate and precise but also robust and traceable. This guide provides an in-depth comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with alternative chromatographic techniques for the validation of methyl D-galactofuranoside concentration.

Our focus is to move beyond mere procedural descriptions and delve into the causality behind methodological choices, offering researchers, scientists, and drug development professionals a clear, authoritative framework for selecting the most appropriate analytical strategy.

The Principle of Absolute Quantification: Why qNMR Stands as a Primary Method

Quantitative NMR (qNMR) distinguishes itself from nearly all other analytical techniques. Unlike chromatography, which relies on comparing the response of an analyte to that of an identical reference standard (often requiring a calibration curve), qNMR is a primary ratio method of measurement.[1] The foundational principle is that the integrated area of an NMR signal is directly and strictly proportional to the number of atomic nuclei contributing to that signal.[2]

This unique characteristic allows for the direct quantification of an analyte against a certified internal standard of a completely different chemical structure.[3] The integrity of the measurement is therefore traceable to the International System of Units (SI) through the certified purity and accurately weighed mass of the internal standard, establishing a robust metrological chain of traceability.[4][5]

Comparative Analysis: qNMR vs. Chromatographic Alternatives

The selection of an analytical technique is a critical decision driven by the specific requirements of the assay, including desired accuracy, sensitivity, sample throughput, and the nature of the analyte. For a non-chromophoric carbohydrate like methyl D-galactofuranoside, the primary alternatives to qNMR are High-Performance Liquid Chromatography (HPLC) with a universal detector and Gas Chromatography (GC) following derivatization.

Feature	Quantitative ¹H NMR (qNMR)	HPLC with Evaporative Light Scattering Detector (HPLC-ELSD)	Gas Chromatography with Flame Ionization Detector (GC-FID)
Principle	Signal integral is directly proportional to molar concentration.[2]	Light scattering of non-volatile analyte particles after mobile phase evaporation.[6][7]	Detection of ions formed during combustion of the analyte in a hydrogen flame.
Traceability	Primary ratio method; directly traceable to SI units via a Certified Reference Material (CRM).[4][8]	Requires a reference standard of the same analyte for calibration. Traceability is indirect.	Requires a reference standard of the same analyte for calibration. Traceability is indirect.
Sample Prep.	Simple dissolution in deuterated solvent with a weighed internal standard. Non-destructive.[9]	Dissolution in mobile phase, filtration. Non-destructive (analyte can be collected).	Mandatory chemical derivatization (e.g., silylation, acetylation) to increase volatility.[10][11] Destructive.
Selectivity	Excellent. High-resolution spectra allow for the identification and quantification of isomers and impurities, provided unique signals exist.[1]	Moderate. Depends on chromatographic separation. Co-elution is a risk.	High. Excellent separation of derivatized isomers on capillary columns.[12]
Accuracy	High (<1% error is common with proper methodology).[13]	Moderate. The detector response is non-linear and can be influenced by analyte structure.[14][15]	High, but susceptible to systematic errors from incomplete or inconsistent derivatization.[11]
Precision	High (RSD <1% achievable).[16]	Good (RSD <2% typical).[15]	Good, but can be affected by the reproducibility of the derivatization reaction.
LOD/LOQ	Generally in the low millimolar to high micromolar range.	High sensitivity, with detection limits often in the low mg/L range.[14][15]	Very high sensitivity, capable of detecting ppm levels or lower.[12]
Analysis Time	Fast per sample (typically 5-15 minutes for data acquisition).	Moderate (typically 15-30 minutes per sample run).[16]	Slow due to the required derivatization step, followed by a typical GC run time of 20-40 minutes.

The qNMR Workflow: A Self-Validating System

The power of qNMR lies in its structured and transparent workflow, where each step is designed to ensure the integrity of the final quantitative result. This process establishes a self-validating system grounded in metrological principles.

Caption: The qNMR workflow for validating concentration.

Experimental Protocol: qNMR Purity Determination of Methyl α-D-Galactofuranoside

This protocol describes the determination of the purity (mass fraction) of a methyl α-D-galactofuranoside sample using an internal standard method, adhering to principles outlined in ISO 24583.[17]

1. Selection and Preparation of Materials

• Analyte: Methyl α-D-galactofuranoside.

• Internal Standard (IS): Maleic acid is a suitable choice. It is non-volatile, stable, possesses high purity, and its vinyl protons appear as a sharp singlet in a region (around 6.3 ppm in D₂O) typically free of interference from carbohydrate signals.[18] A Certified Reference Material (CRM) from a national metrology institute (e.g., NIST, NMIJ) or an accredited supplier is required to ensure SI traceability.[19][20]

• Solvent: Deuterium oxide (D₂O) is the solvent of choice for carbohydrates.

2. Causality of Choices

• Why an Internal Standard? The internal standard method is generally the most accurate approach for qNMR.[13] It mitigates variations in sample volume, injection volume (if applicable), and spectrometer performance, as the analyte and standard are measured under identical conditions in the same tube.

• Why Maleic Acid? A suitable internal standard must have signals that do not overlap with the analyte, be chemically inert towards the analyte and solvent, have a known purity, and be accurately weighable.[21] Maleic acid fulfills these criteria for carbohydrate analysis in D₂O.

3. Sample Preparation

• Using a calibrated analytical microbalance, accurately weigh approximately 10 mg of the internal standard (maleic acid) into a clean, dry vial. Record the mass (m_std).

• Accurately weigh approximately 20 mg of the methyl α-D-galactofuranoside sample into the same vial. Record the mass (m_a).

• Add approximately 0.75 mL of D₂O to the vial.

• Cap the vial and vortex thoroughly until both the sample and the internal standard are fully dissolved.

• Transfer the solution to a high-quality 5 mm NMR tube.

4. NMR Data Acquisition

• Instrument: A high-field NMR spectrometer (≥400 MHz) is recommended for optimal signal dispersion.[22]

• Experiment: A standard quantitative ¹H single-pulse experiment (e.g., Bruker's zg30) is used.

• Key Parameters:

  • Pulse Angle (p1): 30°. A smaller flip angle helps to reduce the impact of T₁ relaxation differences, although a 90° pulse can be used if the relaxation delay is sufficiently long.[9]

  • Relaxation Delay (d1): This is the most critical parameter for accurate quantification.[9] The delay must be at least 5 times, and ideally 7 times, the longest spin-lattice relaxation time (T₁) of all signals being integrated (both analyte and standard). For carbohydrates, T₁ values are typically 1-3 seconds. A conservative d1 of 20-30 seconds is recommended to ensure full relaxation and accurate signal integration.[23]

  • Number of Scans (ns): Set to achieve a signal-to-noise ratio (S/N) of at least 250:1 for the signals to be integrated.[24] This typically requires 16 to 64 scans.

  • Temperature: Maintain a constant, controlled temperature (e.g., 298 K) to ensure chemical shift stability.[25]

5. Data Processing and Analysis

• Apply Fourier transformation to the acquired Free Induction Decay (FID).

• Phasing and Baseline Correction: Manually phase the spectrum to ensure all peaks have a pure absorption lineshape. Apply a high-order polynomial baseline correction to ensure a flat baseline across the entire spectrum, which is critical for accurate integration.

• Integration: Manually integrate the well-resolved anomeric proton (H-1) signal of methyl α-D-galactofuranoside (expected around 5.0 ppm) and the singlet from the maleic acid internal standard (around 6.3 ppm). The integration region should cover the entire peak, including any ¹³C satellites if they are consistently included for both analyte and standard signals.[9]

6. Purity Calculation

The mass fraction purity of the analyte (P_a) is calculated using the following equation[2]:

Purity (P_a) = (I_a / I_std) * (N_std / N_a) * (M_a / M_std) * (m_std / m_a) * P_std

Where:

• I_a, I_std: Integral areas of the analyte and standard signals.

• N_a, N_std: Number of protons for the integrated signals (N_a = 1 for the anomeric proton; N_std = 2 for maleic acid).

• M_a, M_std: Molar masses of the analyte and standard.

• m_a, m_std: Weighed masses of the analyte and standard.

• P_std: Certified purity of the internal standard.

Choosing the Right Analytical Tool

The decision to use qNMR, HPLC, or GC is governed by the analytical objective.

Caption: Decision tree for selecting an analytical method.

• For establishing a reference value or certifying material: qNMR is the unequivocal choice due to its direct SI traceability and high accuracy.[8]

• For routine quality control and release testing: HPLC-ELSD offers a good balance of speed, sensitivity, and simplicity, making it suitable for high-throughput environments once the method is validated against a well-characterized standard.[14]

• For impurity profiling at trace levels: GC-FID, after derivatization, provides the highest sensitivity, making it ideal for detecting minute quantities of related impurities or degradation products.[12]

By understanding the fundamental principles and practical considerations of each technique, researchers can confidently select and implement the most appropriate method for validating the concentration of methyl D-galactofuranoside, ensuring data of the highest quality and integrity.

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